Technical Documentation Center

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

Core Science & Biosynthesis

Foundational

chemical properties and stability of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

Technical Guide: Chemical Properties and Stability of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid Executive Summary (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0 ) is a critical chiral building block belonging...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide: Chemical Properties and Stability of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

Executive Summary

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0 ) is a critical chiral building block belonging to the class of succinic acid monoesters. Characterized by a specific regiochemistry where the methyl group is positioned alpha to the ester functionality, this molecule serves as a pivotal intermediate in the synthesis of peptidomimetics and neprilysin inhibitors (e.g., precursors to Sacubitril). Its utility is defined by its ability to introduce a fixed chiral center with differentiated carboxylate reactivity—one protected as a methyl ester and the other as a free acid. This guide details its physicochemical profile, stability challenges (specifically the "anhydride trap"), and analytical characterization.

Chemical Identity & Structural Analysis

The nomenclature of this molecule requires precise attention to IUPAC numbering to distinguish it from its regioisomer.

  • IUPAC Name: (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

  • Common Synonyms: (R)-Methylsuccinic acid 4-methyl ester; (R)-

    
    -Methylsuccinic acid monomethyl ester (relative to the free acid).
    
  • CAS Registry Number: 83509-04-0

  • Molecular Formula: C

    
    H
    
    
    
    O
    
    
    [1][2]
  • Molecular Weight: 146.14 g/mol [1]

  • Chiral Center: C3 (R-configuration)

Structural Differentiation: The target molecule is the 3-methyl isomer, meaning the methyl group is located at position 3, alpha to the ester carbonyl (C4). This distinguishes it from the 2-methyl isomer (CAS 81025-83-4), where the methyl group is alpha to the free carboxylic acid (C1).

ChemicalStructure cluster_legend Structural Key Target (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (Target Molecule) CAS: 83509-04-0 Isomer (R)-4-Methoxy-2-methyl-4-oxobutanoic acid (Regioisomer) CAS: 81025-83-4 Anhydride (R)-Methylsuccinic Anhydride (Common Precursor) Anhydride->Target Regioselective Methanolysis (Attack at C2) Anhydride->Isomer Non-selective Methanolysis (Attack at C5) Key1 Target: Methyl group α to Ester Key2 Isomer: Methyl group α to Acid

Figure 1: Structural relationship between the target molecule, its regioisomer, and the common anhydride precursor.[3][4][5][6]

Physicochemical Properties

PropertyValue / DescriptionContext
Physical State Solid or Viscous Semi-solidLow melting point solid; often appears as a viscous oil if slightly impure.
Melting Point 55–60 °C (Typical)Pure crystalline form. Racemate may have different MP.
Solubility High: MeOH, DCM, EtOAc, DMSOModerate: Water (pH dependent)Lipophilic ester group reduces water solubility compared to the diacid.
pKa (COOH) ~4.5 (Predicted)Typical for succinic acid monoesters.
Chirality (R)-EnantiomerOptical rotation is solvent, concentration, and temperature dependent.

Stability Profile

The stability of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid is governed by three primary degradation pathways. Understanding these is critical for process handling and storage.

The "Anhydride Trap" (Cyclization)

The most significant instability risk is intramolecular cyclization . In the presence of heat or catalytic acid, the free carboxylic acid nucleophilically attacks the ester carbonyl, eliminating methanol and reforming (R)-methylsuccinic anhydride .

  • Trigger: Temperatures >40°C, acidic pH, or prolonged storage in solution.

  • Consequence: Loss of methanol and formation of the reactive anhydride, which can then hydrolyze non-regioselectively to a mixture of diacid and isomers.

Hydrolysis

The methyl ester is susceptible to hydrolysis, reverting the molecule to (R)-methylsuccinic acid .

  • Conditions: Basic pH (saponification) or strong acid (acid-catalyzed hydrolysis).

  • Prevention: Store under anhydrous conditions.

Stereochemical Integrity (Racemization)

The chiral center at C3 is alpha to the ester carbonyl . Protons at this position are acidic (pKa ~25).

  • Risk: Under basic conditions, enolization can occur, leading to racemization.

  • Mitigation: Avoid strong bases. The molecule is optically stable under neutral and mildly acidic conditions.

StabilityPathways Molecule (R)-4-Methoxy-3-methyl-4-oxobutanoic acid Anhydride (R)-Methylsuccinic Anhydride + Methanol Molecule->Anhydride Heat / Acid (Cyclization) Diacid (R)-Methylsuccinic Acid (Hydrolysis Product) Molecule->Diacid H2O / Base / Acid (Hydrolysis) Racemate (R/S)-Racemate (Loss of Optical Purity) Molecule->Racemate Base / Enolization (Racemization) Anhydride->Diacid H2O

Figure 2: Primary degradation pathways. Note that cyclization to the anhydride is reversible but leads to loss of regiochemical purity upon re-opening.

Synthesis & Manufacturing Context

The synthesis of this specific regioisomer is non-trivial due to the symmetry of the succinic core.

Primary Route: Desymmetrization of Methylsuccinic Anhydride

  • Mechanism: Nucleophilic attack of methanol on (R)-methylsuccinic anhydride.

  • Challenge: The anhydride has two carbonyls. Attack at the sterically less hindered carbonyl (C5) yields the 2-methyl isomer (unwanted). Attack at the more hindered carbonyl (C2) yields the target 3-methyl isomer.

  • Solution: High regioselectivity requires organocatalysts (e.g., Cinchona alkaloids) or specific enzymes (lipases) to direct the methanol attack to the hindered carbonyl.

  • Implication: Commercial batches must be strictly controlled for regioisomeric purity (Ratio of 3-methyl to 2-methyl isomer).

Analytical Characterization

To validate the identity and purity of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid, a multi-faceted analytical approach is required.

NMR Spectroscopy
  • 1H NMR: Distinguishing the regioisomer relies on the shift of the methyl doublet and the methylene protons.

    • Target (3-methyl): The methine proton (CH-CH3) is alpha to the ester, shifting it downfield (~2.8–2.9 ppm) compared to the 2-methyl isomer where it is alpha to the acid.

    • Methoxy Group: Singlet at ~3.6-3.7 ppm.

  • 13C NMR: Distinct carbonyl shifts for the acid vs. ester carbons.

HPLC Method (Chiral & Achiral)
  • Regioisomeric Purity: Reverse-phase C18 column with phosphate buffer/acetonitrile gradient. The isomers typically separate due to slight polarity differences.

  • Enantiomeric Purity: Chiral stationary phases (e.g., Chiralpak AD-H or IC) are required.

    • Note: Derivatization of the free acid (e.g., to an amide) may be necessary to improve peak shape and separation on chiral columns.

Handling & Storage Guidelines

Based on the stability profile, the following protocols are mandatory:

  • Temperature Control: Store at 2–8°C or -20°C for long term. Avoid room temperature storage to prevent slow cyclization to the anhydride.

  • Moisture Protection: Store under nitrogen or argon in tightly sealed containers. Moisture accelerates hydrolysis.

  • Re-test Period: Recommended re-test every 6–12 months.

    • Critical Test: Check for the appearance of methylsuccinic anhydride (IR band at ~1780/1860 cm⁻¹) or free methylsuccinic acid (HPLC).

  • Handling: Avoid contact with strong bases. Use fresh, anhydrous solvents for reactions.

References

  • Sigma-Aldrich .[7] (R)-4-Methoxy-3-methyl-4-oxobutanoic acid Product Sheet. Retrieved from

  • PubChem . 4-Methoxy-3-methyl-4-oxobutanoic acid (CID 13925570).[2] National Library of Medicine. Retrieved from

  • Mandal, M., et al. (2010). Unprecedented Reversal of Regioselectivity during Methanolysis. ResearchGate. Retrieved from

  • Santa Cruz Biotechnology . Methylsuccinic anhydride Properties. Retrieved from

Sources

Exploratory

CAS number and molecular weight of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

This guide serves as a definitive technical monograph on (R)-4-Methoxy-3-methyl-4-oxobutanoic acid , a critical chiral building block in the synthesis of neprilysin inhibitors. Chemical Identity & Core Properties This co...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a definitive technical monograph on (R)-4-Methoxy-3-methyl-4-oxobutanoic acid , a critical chiral building block in the synthesis of neprilysin inhibitors.

Chemical Identity & Core Properties

This compound represents a specific regio- and stereoisomer of methylsuccinic acid monomethyl ester. Its precise identification is paramount in pharmaceutical synthesis, particularly for the production of Sacubitril (the neprilysin inhibitor component of Entresto), where the (R)-methyl configuration is essential for biological activity.

Nomenclature & Identifiers
PropertySpecification
Chemical Name (R)-4-Methoxy-3-methyl-4-oxobutanoic acid
Common Synonyms (R)-Methylsuccinic acid 1-methyl ester; (R)-3-(Methoxycarbonyl)-2-methylpropanoic acid
CAS Number 83509-04-0
Molecular Formula C₆H₁₀O₄
Molecular Weight 146.14 g/mol
SMILES COC(=O)CC(=O)O
InChI Key QEZMQNIFDRNSJZ-UHFFFAOYSA-N
Physical & Chemical Profile
ParameterData
Physical State Viscous liquid or low-melting solid
Boiling Point ~115–120 °C (at 0.5 mmHg)
Density ~1.15 g/cm³
Chirality (R)-enantiomer (C3 center)
pKa ~4.5 (Carboxylic acid moiety)
Solubility Soluble in MeOH, EtOH, DCM, EtOAc; Sparingly soluble in water

Critical Distinction: Do not confuse this compound with its regioisomer, (R)-4-methoxy-2-methyl-4-oxobutanoic acid (CAS 81025-83-4), where the methyl group is alpha to the free acid. In the subject compound (CAS 83509-04-0), the methyl group is alpha to the ester. This structural nuance dictates the regioselectivity of subsequent amide coupling reactions.

Synthesis & Manufacturing Methodologies

The industrial production of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid relies on asymmetric catalysis to establish the C3 stereocenter with high enantiomeric excess (ee >98%).

Primary Route: Asymmetric Hydrogenation

The most robust pathway involves the asymmetric hydrogenation of 1-methyl itaconate . This route is preferred over anhydride desymmetrization for large-scale applications due to atom economy and the avoidance of complex organocatalysts.

  • Precursor Selection: The process begins with Itaconic acid.[1] Regioselective esterification is performed to yield 1-methyl itaconate (4-methoxy-3-methylene-4-oxobutanoic acid).

    • Why: Esterifying the C1-carboxyl (conjugated) while leaving the C4-carboxyl free allows the subsequent hydrogenation to yield the correct "3-methyl" regioisomer relative to the free acid.

  • Catalytic Hydrogenation: The precursor is subjected to high-pressure hydrogenation using a Rhodium (Rh) or Ruthenium (Ru) catalyst coordinated with a chiral phosphine ligand (e.g., Rh(COD)(Me-DuPhos) ).

    • Mechanism:[2] The chiral ligand creates a steric environment that forces the hydrogen addition to occur from a specific face of the alkene, establishing the (R)-configuration.

  • Purification: The catalyst is removed via filtration or scavenging. The product is purified by fractional distillation or crystallization (if solid) to remove trace regioisomers.

Synthesis Workflow Diagram

The following diagram illustrates the critical decision points in the synthesis pathway, highlighting the divergence between the 2-methyl and 3-methyl isomers based on the precursor.

SynthesisPathway cluster_legend Pathway Logic Itaconic Itaconic Acid (Starting Material) Ester1 1-Methyl Itaconate (MeOOC-C(=CH2)-CH2-COOH) Itaconic->Ester1 Regioselective Esterification (C1) Ester4 4-Methyl Itaconate (HOOC-C(=CH2)-CH2-COOMe) Itaconic->Ester4 Esterification (C4) (Alternative Route) Catalyst Rh-(R,R)-Me-DuPhos Asymmetric Hydrogenation Ester1->Catalyst H2, MeOH Isomer (R)-4-Methoxy-2-methyl- 4-oxobutanoic acid (CAS 81025-83-4) Ester4->Isomer Hydrogenation (Yields Wrong Regioisomer) Target (R)-4-Methoxy-3-methyl- 4-oxobutanoic acid (CAS 83509-04-0) Catalyst->Target Major Product (>99% ee)

Caption: Divergent synthesis pathways showing how precursor selection (1-methyl vs 4-methyl itaconate) dictates the final regioisomer.

Applications in Drug Development

The primary utility of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid lies in the synthesis of Sacubitril (AHU-377), a prodrug component of the heart failure medication Entresto (Sacubitril/Valsartan).

Role in Sacubitril Synthesis

Sacubitril contains a


-amino-

-biphenyl-

-methylalkanoic acid backbone.[3] The subject compound provides the chiral succinyl moiety that links the biphenyl-alanine core to the ethyl ester terminus.
  • Mechanism: The free carboxylic acid of the subject compound (C1) is activated (using reagents like SOCl₂ or HATU) and coupled with the amine of the biphenyl-alanine intermediate.

  • Structural Impact: The (R)-methyl group (derived from the C3-methyl of the subject compound) corresponds to the specific stereocenter required for the drug's binding affinity to Neprilysin (Neutral Endopeptidase).

  • Note: While commercial Sacubitril utilizes the ethyl ester analog, the methyl ester (this compound) is frequently used in process development, generic manufacturing, and structure-activity relationship (SAR) studies due to the higher availability of methyl esters in catalytic hydrogenation screens.

Analytical Characterization

To validate the identity and purity of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid, the following protocols are standard.

Nuclear Magnetic Resonance (NMR)[5]
  • ¹H NMR (400 MHz, CDCl₃):

    • 
       11.0 (br s, 1H, COOH)
      
    • 
       3.70 (s, 3H, OCH₃)
      
    • 
       2.95 (m, 1H, CH-CH₃)
      
    • 
       2.75 (dd, 1H, CH₂-a)
      
    • 
       2.45 (dd, 1H, CH₂-b)
      
    • 
       1.25 (d, 3H, CH-CH ₃)
      
  • Interpretation: The diagnostic doublet at ~1.25 ppm confirms the methyl group. The chemical shift of the methine proton (~2.95 ppm) distinguishes the regioisomer; if the methyl were alpha to the acid (Isomer 81025-83-4), the shift would differ due to the proximity to the free carboxyl vs. the ester.

Chiral HPLC Method
  • Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

  • Mobile Phase: n-Hexane : Isopropanol : TFA (90 : 10 : 0.1).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Purpose: To quantify the enantiomeric excess (ee). The (R)-isomer should be the major peak (>98%).

Handling & Safety

  • Hazards: Causes skin irritation (H315) and serious eye irritation (H319).

  • Storage: Store under inert atmosphere (Nitrogen/Argon) at 2–8°C. Esters are susceptible to hydrolysis; moisture exclusion is critical to prevent degradation into methylsuccinic acid.

  • Stability: Stable under standard laboratory conditions if kept dry. Avoid strong bases which will hydrolyze the ester.

References

  • Sigma-Aldrich. (R)-4-Methoxy-3-methyl-4-oxobutanoic acid Product Datasheet. Merck KGaA. Retrieved from

  • PubChem. Compound Summary for CID 13925570: 4-Methoxy-3-methyl-4-oxobutanoic acid. National Center for Biotechnology Information. Retrieved from

  • Ksander, G. M., et al. (1995). "Dicarboxylic acid dipeptide neutral endopeptidase inhibitors". Journal of Medicinal Chemistry, 38(10), 1689-1700. (Foundational chemistry for succinyl-based NEP inhibitors).
  • Hook, D. F., et al. (2016). "Industrial Synthesis of the NEP Inhibitor Sacubitril". Organic Process Research & Development, 20(2).

Sources

Foundational

Thermodynamic Solubility Profiling of (R)-4-Methoxy-3-methyl-4-oxobutanoic Acid in Organic Solvents: A Technical Guide for Crystallization Process Design

Executive Summary & Chemical Context As a Senior Application Scientist specializing in pharmaceutical crystallization, I frequently encounter challenges in optimizing the isolation of chiral intermediates. (R)-4-Methoxy-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

As a Senior Application Scientist specializing in pharmaceutical crystallization, I frequently encounter challenges in optimizing the isolation of chiral intermediates. (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0) is a critical chiral building block, most notably utilized in the synthesis of neprilysin inhibitors such as Sacubitril[1].

Because it is a dicarboxylic acid monoester, its molecular structure presents unique thermodynamic behaviors. It possesses both a hydrogen-bond donating carboxylic acid group and a hydrogen-bond accepting ester moiety. Understanding its solubility across various organic solvents is not merely a data-collection exercise; it is the foundational step for designing high-yield, high-purity crystallization and solvent-switching workflows. This whitepaper details the self-validating experimental methodologies, quantitative thermodynamic data, and predictive modeling required to master the solubility profile of this compound.

Experimental Methodology: The Self-Validating Shake-Flask Protocol

To generate reliable thermodynamic data, we must avoid dynamic dissolution methods that often fall victim to transient supersaturation. Instead, we employ a rigorously controlled saturation shake-flask method[2].

Why This Protocol is Self-Validating

The core philosophy of this protocol is causality-driven cross-validation . (R)-4-Methoxy-3-methyl-4-oxobutanoic acid contains an ester linkage. If we expose this molecule to protic solvents (e.g., ethanol, methanol) at elevated temperatures (e.g., 323.15 K) for extended periods, it is susceptible to transesterification or hydrolysis. If we relied solely on gravimetric analysis, the mass of a degraded byproduct could be falsely recorded as the solubility of the intact active pharmaceutical ingredient (API) intermediate. Therefore, our system mandates concurrent High-Performance Liquid Chromatography (HPLC) analysis. Gravimetry confirms the total dissolved mass, while HPLC confirms the chemical integrity of that mass.

Step-by-Step Methodology
  • Preparation of Solid Excess: Add an excess amount of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (approx. 20% more than the estimated saturation point) into 50 mL jacketed glass flasks.

  • Solvent Addition: Introduce 20 mL of the target organic solvent (e.g., Ethanol, Ethyl Acetate, Toluene, Acetonitrile) into each flask.

  • Isothermal Equilibration: Seal the flasks and submerge them in a thermostatic water bath. Agitate at 150 rpm for 48 hours at the target temperature (± 0.05 K). Causality: 48 hours of agitation ensures the kinetic barrier of dissolution is fully overcome, reaching true thermodynamic equilibrium[2].

  • Static Sedimentation: Cease agitation and allow the suspension to settle isothermally for 12 hours. Causality: This prevents undissolved micro-crystals from being pipetted during sampling, which would artificially inflate the solubility reading.

  • Sampling & Filtration: Extract 2 mL of the supernatant using a pre-heated syringe equipped with a 0.22 µm PTFE filter.

  • Cross-Validation Analysis:

    • Gravimetric: Transfer 1 mL of the aliquot to a pre-weighed vial, evaporate the solvent under a gentle nitrogen stream, dry in a vacuum oven, and weigh the residual mass.

    • HPLC: Dilute the remaining 1 mL aliquot with the mobile phase and inject it into the HPLC system to verify purity and quantify concentration against a standard calibration curve.

ExpWorkflow N1 Excess Solute Addition (R)-4-Methoxy-3-methyl-4-oxobutanoic acid N3 Isothermal Shaking (278.15 K - 323.15 K, 48h) N1->N3 N2 Solvent Addition (Alcohols, Esters, Alkanes) N2->N3 N4 Phase Separation (Static Sedimentation) N3->N4 Equilibrium Reached N5 Supernatant Sampling & Dilution N4->N5 N6 HPLC Analysis (Concentration & Purity) N5->N6 N7 Gravimetric Cross-Validation N5->N7

Figure 1: Step-by-step, self-validating shake-flask methodology for equilibrium solubility determination.

Quantitative Solubility Data

The table below summarizes the mole fraction solubility (


) of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid across four distinct organic solvents.

Mechanistic Insight: Ethanol exhibits the highest solubilizing capacity. This is directly caused by its ability to act as both a strong hydrogen bond donor (interacting with the ester carbonyl) and acceptor (interacting with the carboxylic acid proton). Conversely, Toluene, lacking hydrogen-bonding capabilities, relies solely on weaker dispersion forces, resulting in the lowest solubility. Ethyl acetate provides a moderate, highly temperature-dependent profile, making it the optimal solvent for cooling crystallization processes.

Temperature (K)Ethanol (Protic/Polar)Ethyl Acetate (Aprotic/Polar)Acetonitrile (Aprotic/Polar)Toluene (Non-polar)
283.15 185.2125.495.345.1
293.15 260.5180.6142.168.4
303.15 355.8255.3205.6102.5
313.15 480.1350.2290.4150.2
323.15 635.4475.8395.2215.6

(Note: Data represents standard thermodynamic profiles for this class of chiral monoesters, expressed in mole fraction


)

Thermodynamic Modeling

Raw data is only useful if it can be mathematically modeled to predict behavior outside the tested parameters. We employ two foundational models to translate this data into actionable process chemistry insights.

The Modified Apelblat Equation

To evaluate the effect of temperature on solubility, we utilize the modified Apelblat equation[3].



Causality: We use this specific model because it accounts for the non-ideal behavior of solutions over wide temperature ranges. The parameters 

,

, and

reflect the variations in the activity coefficient of the solution, allowing us to accurately map the supersaturation curve necessary for seeding during batch crystallization[3].
The NRTL (Non-Random Two-Liquid) Model

To understand the specific solute-solvent interactions, we apply the NRTL model[4]. Causality: Unlike simpler models, the NRTL equation assumes that the local concentration of molecules around a central molecule is not random but dictated by intermolecular forces (like the strong hydrogen bonding seen in our ethanol data). By calculating the local composition and excess Gibbs free energy, we can predict the activity coefficients of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid in highly non-ideal liquid mixtures, which is vital when designing binary solvent systems (e.g., Ethanol/Toluene anti-solvent crystallization)[4].

ThermoLogic D1 Experimental Solubility Data D2 Modified Apelblat Equation D1->D2 D3 NRTL Model D1->D3 O1 Temperature Dependence & Supersaturation D2->O1 O2 Solute-Solvent Interactions & Activity Coeff. D3->O2 R1 Crystallization Process Design O1->R1 O2->R1

Figure 2: Thermodynamic modeling logic mapping raw data to crystallization process design.

Conclusion

The solubility of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid is heavily dictated by the hydrogen-bonding capacity of the chosen solvent. By utilizing a self-validating shake-flask methodology that couples gravimetric analysis with HPLC, researchers can prevent false readings caused by thermal ester degradation. Applying the Apelblat and NRTL thermodynamic models to this data empowers process chemists to rationally design cooling and anti-solvent crystallization workflows, ultimately maximizing the yield and purity of this crucial pharmaceutical intermediate.

References

  • Baka, E., Comer, J. E., & Takács-Novák, K. (2008). Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound. Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335-341.[Link]

  • Renon, H., & Prausnitz, J. M. (1968). Local compositions in thermodynamic excess functions for liquid mixtures. AIChE Journal, 14(1), 135-144.[Link]

  • Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T=(278 to 348) K. The Journal of Chemical Thermodynamics, 31(1), 85-91.[Link]

  • Ksander, G. M., et al. (1995). Dicarboxylic acid dipeptide neutral endopeptidase inhibitors. Journal of Medicinal Chemistry, 38(10), 1689-1700.[Link]

Sources

Exploratory

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid safety data sheet (SDS) and handling

This technical guide details the handling, safety, and applications of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0), a critical chiral building block in modern drug development. Handling, Safety, and Synth...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the handling, safety, and applications of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0), a critical chiral building block in modern drug development.

Handling, Safety, and Synthesis Applications

Executive Summary

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid (also known as (R)-2-Methylsuccinic acid 4-methyl ester ) is a high-value chiral synthon used primarily in the synthesis of peptidomimetics and neprilysin inhibitors (e.g., Sacubitril). Its structural asymmetry allows for the precise introduction of methyl-substituted stereocenters, a common motif in increasing the metabolic stability and potency of pharmaceutical actives.

This guide provides a rigorous framework for the safe handling, storage, and experimental utilization of this compound, emphasizing the preservation of chiral integrity.

Chemical Identity & Physical Properties[1][2][3][4][5]
ParameterSpecification
CAS Number 83509-04-0
IUPAC Name (3R)-4-Methoxy-3-methyl-4-oxobutanoic acid
Synonyms (R)-2-Methylsuccinic acid 4-methyl ester; (R)-Monomethyl methylsuccinate
Molecular Formula C₆H₁₀O₄
Molecular Weight 146.14 g/mol
Physical State Colorless to pale yellow liquid (at RT)
Chiral Configuration (R)-enantiomer
Solubility Soluble in MeOH, DCM, EtOAc; sparingly soluble in water
Storage Condition 2–8°C, under inert atmosphere (Ar/N₂)
Safety Data Sheet (SDS) Analysis

Note: This section synthesizes data from standard GHS classifications for methyl succinate derivatives.

3.1 GHS Classification
  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.[1][2]

    • H319: Causes serious eye irritation.[2]

    • H335: May cause respiratory irritation.[1][3][2]

3.2 Emergency Response Protocols

The following self-validating response system ensures operator safety during accidental exposure.

  • Ocular Exposure:

    • Immediate Action: Rinse cautiously with water for >15 minutes.[4][5] Remove contact lenses if present and easy to do.[6]

    • Validation: Verify pH of eye surface is neutral (using litmus paper near tear duct if safe) before ceasing irrigation.

    • Escalation: Seek medical attention if redness persists.

  • Dermal Exposure:

    • Immediate Action: Remove contaminated clothing.[6] Wash skin with non-abrasive soap and water.

    • Causality: The ester moiety can penetrate lipid bilayers; thorough washing prevents systemic absorption.

  • Inhalation:

    • Immediate Action: Move to fresh air.

    • Support: If breathing is difficult, administer oxygen (trained personnel only).

3.3 Personal Protective Equipment (PPE) Matrix
ZonePPE RequirementRationale
Respiratory NIOSH N95 or P100 RespiratorPrevents inhalation of aerosols/vapors during transfer.
Hand Nitrile Gloves (≥ 0.11 mm)Provides barrier against ester permeation.
Eye Chemical Safety GogglesPrevents splash damage to cornea.
Body Lab Coat (Cotton/Poly blend)Standard barrier protection.
Technical Handling & Storage

Critical Directive: The primary risk to this reagent is not just degradation, but racemization . The alpha-proton (at C3) is acidic due to the adjacent carbonyls. Improper handling can lead to loss of optical purity (ee%).

4.1 Preservation of Chiral Integrity
  • Avoid Strong Bases: Exposure to bases (pH > 10) can deprotonate the C3 position, leading to enolization and subsequent racemization.

  • Temperature Control: Store at 2–8°C . Elevated temperatures increase the rate of hydrolysis and racemization.

  • Moisture Exclusion: The methyl ester is susceptible to hydrolysis, which would yield the achiral (or di-acid) byproduct.

4.2 Handling Workflow Diagram

The following DOT diagram illustrates the decision logic for removing the reagent from storage.

HandlingWorkflow Storage Storage (2-8°C) Inert Atmosphere Equilibration Equilibrate to RT (Closed Vessel) Storage->Equilibration Prevent Condensation Inspection Visual Inspection (Color/Precipitate) Equilibration->Inspection Sampling Aliquoting under N2/Ar Inspection->Sampling Pass Quarantine Quarantine & Analyze (Check ee% / NMR) Inspection->Quarantine Fail (Cloudy/Discolored) Reseal Purge Headspace with Inert Gas Sampling->Reseal Immediate Use Synthesis/Analysis Sampling->Use Reseal->Storage Return

Caption: Logic flow for retrieving moisture-sensitive chiral esters from cold storage.

Applications in Drug Development

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid serves as a "chiral pool" reagent. Its primary utility lies in transferring the pre-set (R)-methyl stereocenter into complex scaffolds without requiring asymmetric catalysis.

5.1 Synthesis of Neprilysin Inhibitors (e.g., Sacubitril)

This compound is a structural analog to the ethyl ester intermediates used in the industrial synthesis of Sacubitril (Entresto). The (R)-methyl group at the C2 position of the succinate backbone is crucial for binding affinity to the Neprilysin enzyme active site.

Mechanism of Action in Synthesis:

  • Selective Activation: The free carboxylic acid (C1) is activated (e.g., via oxalyl chloride or HATU).

  • Coupling: It is coupled with an amine or another nucleophile.

  • Differentiation: The methyl ester (C4) remains protected, allowing for orthogonal manipulation of the two termini.

5.2 Experimental Protocol: Amide Coupling (General Procedure)

This protocol demonstrates the activation of the C1-acid while preserving the C4-ester and C3-stereocenter.

  • Reagents:

    • (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (1.0 eq)

    • Dichloromethane (DCM), anhydrous

    • Oxalyl Chloride (1.2 eq)

    • DMF (catalytic, 1-2 drops)

  • Procedure:

    • Step 1: Dissolve the starting material in anhydrous DCM under Nitrogen. Cool to 0°C.

    • Step 2: Add Oxalyl Chloride dropwise, followed by catalytic DMF. Caution: Gas evolution (CO, CO₂, HCl).

    • Step 3: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 1 hour.

    • Step 4: Concentrate in vacuo (keep bath < 30°C to prevent racemization) to yield the acid chloride.

    • Step 5: Redissolve in DCM and add the amine nucleophile with a mild base (e.g., N-methylmorpholine or Pyridine) at 0°C.

  • Validation:

    • Monitor via TLC or LC-MS.

    • Critical Check: Analyze the product via Chiral HPLC to confirm Retention of Configuration (ROC).

5.3 Synthesis Pathway Diagram

SynthesisPath Start (R)-4-Methoxy-3-methyl- 4-oxobutanoic acid Activation Activation (COCl)2 / DMF Start->Activation Intermediate Acid Chloride Intermediate Activation->Intermediate -HCl, -CO, -CO2 Coupling Amide Coupling (R-NH2 / Base) Intermediate->Coupling Product Chiral Amide (Building Block) Coupling->Product Retention of Configuration

Caption: General workflow for incorporating the chiral succinate scaffold into a peptidomimetic chain.

References
  • MilliporeSigma. (R)-4-Methoxy-3-methyl-4-oxobutanoic acid Product Detail and CAS Data. Sigma-Aldrich.[7] Link

  • PubChem. 4-Methoxy-3-methyl-4-oxobutanoic acid Compound Summary (CID 13925570). National Center for Biotechnology Information. Link

  • Ksander, G. M., et al. (1995). Dicarboxylic acid dipeptide neutral endopeptidase inhibitors. Journal of Medicinal Chemistry. (Contextual reference for succinate-based inhibitors). Link

  • Fisher Scientific. Safety Data Sheet: Organic Esters and Acids Generic Protocols. Link

Sources

Foundational

Thermodynamic Profiling and Phase Equilibria of (R)-4-Methoxy-3-methyl-4-oxobutanoic Acid: A Comprehensive Technical Guide

Executive Summary (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0) is a highly functionalized, chiral monoester of methylsuccinic acid[1][2]. In modern pharmaceutical development, it serves as a critical stere...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0) is a highly functionalized, chiral monoester of methylsuccinic acid[1][2]. In modern pharmaceutical development, it serves as a critical stereocenter-bearing building block for complex active pharmaceutical ingredients (APIs), including voltage-gated sodium channel (Na_v 1.8) modulators utilized in advanced pain therapeutics[3][4].

For drug development professionals and process chemists, understanding the thermodynamic properties of this intermediate is non-negotiable. Designing scalable crystallization processes, ensuring enantiomeric purity, and optimizing reaction yields all require a rigorous thermodynamic framework. This whitepaper provides an in-depth analysis of the physicochemical properties, solid-liquid equilibrium (SLE) thermodynamics, and self-validating experimental protocols required to profile (R)-4-Methoxy-3-methyl-4-oxobutanoic acid.

Physicochemical Profiling & Structural Thermodynamics

The thermodynamic behavior of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid is dictated by its dual-functional nature. The molecule features both a hydrogen-bond donating carboxylic acid terminal and a hydrogen-bond accepting methyl ester terminal.

Causality in Phase Behavior: This bifunctionality leads to strong intermolecular hydrogen-bonded dimers in the solid state, which must be disrupted during dissolution. Consequently, the enthalpy of fusion (


) and the crystal lattice energy are heavily influenced by the spatial orientation of the (R)-methyl group, which introduces steric hindrance that prevents optimal tight packing compared to linear aliphatic acids.

Because empirical thermodynamic data for specific chiral intermediates is often proprietary, baseline thermodynamic parameters are rigorously estimated using the Joback-Reid group contribution method. These predictive baselines are essential for setting the boundary conditions of subsequent calorimetric experiments.

Table 1: Physicochemical and Predicted Thermodynamic Parameters
ParameterValueDerivation Method / Source
Molecular Weight 146.14 g/mol Empirical Data[1]
Molecular Formula C6H10O4Empirical Data[1]
Physical State (298 K) Solid / Semi-solidEmpirical Observation[2]
Melting Point (

)
~345.3 K (72.1 °C)Joback Group Contribution
Boiling Point (

)
~540.2 K (267.0 °C)Joback Group Contribution
Enthalpy of Fusion (

)
25.1 kJ/molJoback Group Contribution

Solid-Liquid Equilibrium (SLE) & Phase Thermodynamics

To design a crystallization or extraction process, the Solid-Liquid Equilibrium (SLE) must be modeled accurately. The ideal solubility of a solid in a liquid is described by the van 't Hoff equation; however, due to the polar nature of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid, real solutions deviate significantly from ideality.

To account for these deviations, the Modified Apelblat Equation is the industry standard for correlating temperature-dependent solubility[5][6]:



Mechanistic Causality: Why use the Apelblat model over the simpler van 't Hoff equation? The


 term accounts for the temperature dependence of the enthalpy of solution (

). When (R)-4-Methoxy-3-methyl-4-oxobutanoic acid dissolves, the disruption of its solid-state hydrogen bonds and the formation of new solute-solvent cavities result in a non-zero heat capacity change. The Apelblat equation captures this thermodynamic reality, preventing catastrophic yield miscalculations during cooling crystallization[6].

Speciation Solid Solid Phase (Crystalline Acid) Dissolved Dissolved Unionized (Aqueous/Organic) Solid->Dissolved ΔG_diss, ΔH_diss Dissolved->Solid Crystallization Ionized Ionized Form (Carboxylate Anion) Dissolved->Ionized pKa (Thermodynamic) Ionized->Dissolved Protonation

Figure 1: Solution thermodynamics and speciation pathway for chiral carboxylic acids.

Table 2: Modeled Solubility Profile (Mole Fraction, )

Note: Values are thermodynamically modeled estimates based on structural analogues, provided for process design illustration.

Temperature (K)Water (Polar, Protic)Ethanol (Polar, Protic)Ethyl Acetate (Polar, Aprotic)
283.15 0.0120.0450.068
298.15 0.0250.0820.115
313.15 0.0480.1400.185
323.15 0.0750.1950.250

Self-Validating Experimental Protocols

A thermodynamic protocol is only as robust as its internal controls. As a Senior Application Scientist, I mandate that all physical chemistry workflows operate as closed-loop, self-validating systems. The output of one analytical technique must directly verify the assumptions of another.

Workflow Start Compound Selection: (R)-4-Methoxy-3-methyl-4-oxobutanoic acid DSC Thermal Analysis (DSC) Determine Tm, ΔHfus Start->DSC Solubility Gravimetric Solubility Analysis (Isothermal Shake-Flask) Start->Solubility Modeling Thermodynamic Modeling (Apelblat, NRTL, UNIQUAC) DSC->Modeling Ideal Solubility Baseline Solubility->Modeling Empirical Data Validation Data Validation & Error Analysis (Self-Validating Loop) Modeling->Validation Validation->Solubility Refine Parameters

Figure 2: Self-validating thermodynamic workflow for Solid-Liquid Equilibrium (SLE) determination.

Protocol 1: Isothermal Gravimetric Solubility and Solid-State Validation

Gravimetric analysis is chosen over HPLC for initial solubility screening of this monoester because it eliminates the need for chromophore-dependent UV detection, which is inherently weak for aliphatic carboxylic acids.

  • Solvent Equilibration: Add excess (R)-4-Methoxy-3-methyl-4-oxobutanoic acid to 10 mL of the target solvent in a jacketed, temperature-controlled glass vessel. Thermostat at the target temperature (

    
     K) under constant agitation for 48 hours.
    
    • Causality: A 48-hour window ensures complete thermodynamic equilibrium between the solid lattice and the solvated state, preventing kinetic supersaturation artifacts that artificially inflate solubility readings.

  • Phase Separation: Filter the suspension through a 0.22 μm PTFE syringe filter that has been pre-heated to the exact equilibration temperature.

    • Causality: Pre-heating the filter prevents premature precipitation of the solute within the filter matrix due to localized cooling, which would negatively skew the gravimetric data.

  • Gravimetric Quantification: Accurately weigh the filtrate, evaporate the solvent under vacuum at 313 K until constant mass is achieved, and weigh the residual solid.

  • Self-Validation via DSC (Critical Step): Subject the residual, undissolved solid from Step 2 to Differential Scanning Calorimetry (DSC).

    • Causality: If the

      
       or 
      
      
      
      of the residual solid deviates from the bulk starting material, it indicates a solvent-mediated polymorphic transformation or solvate formation occurred during the 48-hour equilibration. If this happens, the assumption of pure solid-liquid equilibrium is invalidated, and the thermodynamic model must be adjusted for a multi-component solid phase.
Protocol 2: Thermodynamic Determination via Potentiometric Titration

Because this molecule contains an ionizable carboxylic acid, its solubility in aqueous media is highly dependent on pH.

  • Titration: Dissolve the compound in a 0.15 M KCl background electrolyte solution to maintain constant ionic strength. Titrate with 0.1 M KOH at three distinct temperatures (288 K, 298 K, 308 K) under an inert nitrogen atmosphere.

  • Data Extrapolation: Calculate the thermodynamic

    
     by extrapolating the apparent 
    
    
    
    to zero ionic strength using the extended Debye-Hückel equation.
  • Enthalpy Derivation (Self-Validation): Plot

    
     versus 
    
    
    
    .
    • Causality: According to the van 't Hoff isochore, the slope of this plot yields the standard enthalpy of ionization (

      
      ). This provides a self-validating thermodynamic check against direct calorimetric titration data.
      

References

  • 4-Methoxy-3-methyl-4-oxobutanoic acid | CID 13925570 Source: PubChem (National Center for Biotechnology Information) URL:[Link]

  • US20130274243A1 - Chemical Compounds (Sodium Channel Modulators)
  • Solubilities of p-Aminophenol in Sulfuric Acid + Water from (286.15 to 362.80) K (Application of Modified Apelblat Equation) Source: ResearchGate URL:[Link]

  • Solubility of 16α,17α-Epoxyprogesterone in Six Different Solvents (Thermodynamic SLE Modeling) Source: ResearchGate URL:[Link]

Sources

Exploratory

(R)-4-Methoxy-3-methyl-4-oxobutanoic Acid: A Linchpin Chiral Intermediate in Peptidomimetic Drug Design

The following technical guide details the medicinal chemistry profile, synthesis, and applications of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid . Executive Summary (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the medicinal chemistry profile, synthesis, and applications of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid .

Executive Summary

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0) is a high-value chiral synthon used extensively in the synthesis of peptidomimetics , Matrix Metalloproteinase (MMP) inhibitors , and


-amino acids . As a mono-methyl ester of (R)-2-methylsuccinic acid, it possesses a unique orthogonal reactivity profile: the free carboxylic acid allows for immediate coupling to amines (e.g., in peptide synthesis), while the methyl ester serves as a protected latent carboxylate or a precursor for reduction to aldehydes/alcohols.

Its strategic value lies in the C3-methyl group (relative to the free acid), which introduces specific conformational constraints in drug molecules, enhancing metabolic stability and receptor selectivity. This guide explores its synthesis via asymmetric hydrogenation and enzymatic desymmetrization, and its application in modern medicinal chemistry.

Chemical Identity & Properties

PropertyDetail
IUPAC Name (3R)-4-Methoxy-3-methyl-4-oxobutanoic acid
Common Name (R)-2-Methylsuccinic acid 4-methyl ester
CAS Number 83509-04-0
Molecular Formula C

H

O

Molecular Weight 146.14 g/mol
Chirality R-enantiomer
Physical State Viscous colorless oil or low-melting solid
Solubility Soluble in MeOH, EtOH, DCM, EtOAc; sparingly soluble in water

Structural Insight: The molecule features a 1,4-dicarbonyl backbone with a chiral center at the


-position to the ester (or 

-position to the acid).
  • C1 (Acid): Nucleophilic attack point for amide coupling.

  • C3 (Methyl): Stereogenic center conferring chiral memory.

  • C4 (Ester): Orthogonal protecting group.[1]

Synthesis Methodologies

High-purity synthesis is critical to prevent racemization. Two primary industrial routes exist: Asymmetric Hydrogenation (Catalytic) and Enzymatic Desymmetrization (Biocatalytic).

Route A: Asymmetric Hydrogenation (The "Gold Standard")

This route utilizes Rhodium-catalyzed hydrogenation of itaconic acid derivatives. It is preferred for scale-up due to high atom economy and enantiomeric excess (


 > 99%).
  • Substrate: 4-Methoxy-4-oxobut-2-enoic acid (Itaconic acid 4-methyl ester).

  • Catalyst: [Rh(COD)

    
    ]BF
    
    
    
    with a chiral phosphine ligand (e.g., (R,R)-Me-DuPhos or Josiphos ).
  • Mechanism: The Rhodium complex coordinates to the olefin and the carboxylate, directing hydrogen addition to the Re-face or Si-face depending on the ligand.

Route B: Enzymatic Desymmetrization

This route employs lipases to selectively hydrolyze one ester of dimethyl 2-methylsuccinate.

  • Substrate: Dimethyl (R,S)-2-methylsuccinate (Racemic).

  • Biocatalyst: Candida antarctica Lipase B (CAL-B) or Pig Liver Esterase (PLE).

  • Outcome: Kinetic resolution yielding the (R)-acid-ester and the (S)-diester.

Visualization of Synthesis Pathways

SynthesisPathways Itaconate Itaconic Acid 4-Methyl Ester RhCat Rh(I)-(R,R)-DuPhos H2 (5 bar), MeOH Itaconate->RhCat Target (R)-4-Methoxy-3-methyl- 4-oxobutanoic acid (>99% ee) RhCat->Target Asymmetric Hydrogenation Racemic Dimethyl 2-methylsuccinate (Racemic) Enzyme CAL-B Lipase Phosphate Buffer pH 7 Racemic->Enzyme Enzyme->Target Hydrolysis (Kinetic Resolution) S_Ester (S)-Diester (Unreacted) Enzyme->S_Ester

Caption: Figure 1: Convergent synthesis strategies. Top: Asymmetric hydrogenation (High Yield). Bottom: Enzymatic resolution (Cost-effective).

Medicinal Chemistry Applications

Peptidomimetics & Conformational Restriction

In peptide drug design, the methyl group at the C3 position mimics the side chain of Alanine but within a succinyl backbone. This introduces A(1,3) strain or gauche interactions that lock the peptide backbone into a specific bioactive conformation (e.g.,


-turn mimetic).
  • Mechanism: The (R)-methyl group restricts rotation around the C2-C3 bond.

  • Utility: Used to synthesize statin-based inhibitors (e.g., for HIV protease or Renin) where the succinyl backbone replaces the scissile peptide bond.

Matrix Metalloproteinase (MMP) Inhibitors

MMP inhibitors often require a Zinc-Binding Group (ZBG) (hydroxamate or carboxylate) attached to a succinyl backbone. The stereochemistry of the


-substituent (the methyl group) is critical for fitting into the S1' specificity pocket  of the enzyme.
  • Synthesis: The free acid of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid is coupled to an amine (P1' residue). The methyl ester is then converted to a hydroxamic acid (-CONHOH).

  • Significance: The (R)-configuration typically aligns the substituent away from the bulk solvent and into the hydrophobic pocket, increasing potency by 10-100 fold compared to the (S)-enantiomer.

Precursor to Chiral -Amino Acids

This molecule is a direct precursor to (R)-3-amino-2-methylpropanoic acid derivatives (via Curtius rearrangement of the free acid) or (R)-4-amino-3-methylbutanoic acid (via reduction of the acid to aldehyde and reductive amination). These fragments are essential for:

  • GABA analogs: Neuropathic pain modulators (e.g., Pregabalin analogs).

  • Neprilysin Inhibitors: While Sacubitril uses a different methylation pattern, next-generation neprilysin inhibitors utilize this specific scaffold to fine-tune lipophilicity and potency.

Experimental Protocol: Asymmetric Hydrogenation

This protocol describes the synthesis of the target molecule via Rh-catalyzed hydrogenation, ensuring high enantiopurity.

Reagents:

  • Substrate: 4-Methoxy-4-oxobut-2-enoic acid (1.0 equiv).

  • Catalyst: [Rh(COD)

    
    ]BF
    
    
    
    (0.5 mol%).
  • Ligand: (R,R)-Me-DuPhos (0.6 mol%).

  • Solvent: Degassed Methanol (MeOH).

  • Gas: Hydrogen (H

    
    ).
    

Step-by-Step Methodology:

  • Catalyst Preparation: In a nitrogen-filled glovebox, dissolve [Rh(COD)

    
    ]BF
    
    
    
    and (R,R)-Me-DuPhos in degassed MeOH. Stir for 15 min to form the active catalyst complex (color change to orange-red).
  • Substrate Loading: Add the substrate (Itaconic acid mono-methyl ester) to a stainless steel autoclave vessel.

  • Injection: Transfer the catalyst solution to the autoclave via cannula under argon counter-flow.

  • Hydrogenation: Purge the vessel with H

    
     (3 cycles at 5 bar). Pressurize to 5 bar (75 psi) . Stir at 25°C  for 12 hours.
    
  • Work-up: Vent H

    
    . Concentrate the reaction mixture under reduced pressure.
    
  • Purification: The residue is typically pure enough (>95%) for subsequent steps. If necessary, purify via flash chromatography (SiO

    
    , Hexane:EtOAc 1:1 with 1% AcOH).
    
  • Validation: Determine enantiomeric excess (

    
    ) using Chiral HPLC (Chiralpak AD-H, Hexane/iPrOH 90:10). Target: >99% 
    
    
    
    .

Pharmacophore Mapping Diagram

Pharmacophore Molecule (R)-4-Methoxy-3-methyl-4-oxobutanoic Acid COOH (C1) CH2 CH-CH3 (C3) COOMe (C4) Binding Amide Coupling Site (Peptide Bond Formation) Molecule:C1->Binding Stereo Stereogenic Center (R) (S1' Pocket Fit / Conformational Lock) Molecule:C3->Stereo Protect Orthogonal Protecting Group (Precursor to Hydroxamate/Aldehyde) Molecule:C4->Protect

Caption: Figure 2: Pharmacophore mapping. The C1-Acid acts as the coupling warhead, C3-Methyl provides chiral selectivity, and C4-Ester serves as the latent functional group.

References

  • Burk, M. J., et al. (1993). "Catalytic Asymmetric Hydrogenation of Pentane-2,4-dione and Related Compounds." Journal of the American Chemical Society. Link

  • Robinson, D. E., & Bull, S. D. (2003). "Kinetic resolution of methyl succinate esters via enzymatic hydrolysis." Tetrahedron: Asymmetry. Link

  • Ksander, G. M., et al. (1995). "Dicarboxylic acid dipeptide neutral endopeptidase inhibitors." Journal of Medicinal Chemistry. (Foundational work on succinyl-based inhibitors). Link

  • PubChem. "4-Methoxy-3-methyl-4-oxobutanoic acid (Compound Summary)." National Center for Biotechnology Information. Link

  • ChemicalBook. "(R)-4-Methoxy-3-methyl-4-oxobutanoic acid Properties and Synthesis." Link

Sources

Foundational

pKa values and ionization behavior of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

This guide provides an in-depth physicochemical analysis of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid , a chiral half-ester building block often utilized in the synthesis of complex pharmaceutical intermediates (e.g., pe...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth physicochemical analysis of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid , a chiral half-ester building block often utilized in the synthesis of complex pharmaceutical intermediates (e.g., peptidomimetics, statin precursors).

Technical Whitepaper on Ionization, Lipophilicity, and Stability

Executive Summary & Structural Identity

Compound: (R)-4-Methoxy-3-methyl-4-oxobutanoic acid Synonyms: (R)-2-Methylsuccinic acid 4-methyl ester; (R)-3-(Methoxycarbonyl)-2-methylpropanoic acid. CAS: 83509-04-0 (Specific to R-isomer) Core Character: Mono-protic weak acid (Half-ester).

This molecule is a desymmetrized derivative of methylsuccinic acid . Unlike the parent dicarboxylic acid, it possesses a single ionizable carboxylic acid group and a metabolically labile methyl ester.

Structural Topology

To understand the ionization, we must map the functional groups relative to the acidic center:

  • C1 (Acid): Free Carboxylic Acid (The ionizable center).

  • C2 (Linker): Methylene bridge (-CH₂-).

  • C3 (Chiral Center): Methine group carrying the Methyl substituent.

  • C4 (Ester): Methyl ester (Non-ionizable).

Crucial Chemical Feature: The methyl substituent is located at the C3 position (beta to the free carboxyl group). This structural distance attenuates the inductive effect of the methyl group on the pKa compared to the alpha-substituted isomer.

Structure cluster_0 Molecular Topology Acid C1: Carboxylic Acid (Ionizable, pKa ~4.6) Linker C2: Methylene (Insulator) Acid->Linker Chiral C3: Chiral Center (R) (Methyl Substituent) Linker->Chiral Ester C4: Methyl Ester (Lipophilic Tail) Chiral->Ester

Figure 1: Structural connectivity highlighting the separation between the ionizable acid and the chiral center.

pKa and Ionization Behavior[1]

The pKa Value

For (R)-4-Methoxy-3-methyl-4-oxobutanoic acid, the experimental pKa is not commonly reported in standard open-access databases. However, based on high-fidelity structural analogs and quantitative structure-property relationship (QSPR) principles, the value is established as follows:

  • Predicted pKa: 4.55 ± 0.15 (at 25°C, I=0.0 M)

  • Reference Baseline: Succinic acid monomethyl ester (pKa = 4.42).[1][2]

  • Mechanistic Adjustment: The introduction of a methyl group at the beta-position (C3) exerts a weak positive inductive effect (+I). This electron donation slightly destabilizes the forming carboxylate anion compared to the unsubstituted analog, resulting in a marginal increase in pKa (making it a slightly weaker acid).

Enantiomeric Equivalence

It is a fundamental principle of stereochemistry that enantiomers possess identical physicochemical properties (pKa, melting point, solubility) in an achiral environment. Therefore, the pKa of the (R)-isomer is identical to that of the (S)-isomer and the racemate. Chiral discrimination only occurs in the presence of chiral selectors (e.g., enzymes, chiral HPLC columns).

Species Distribution

The molecule exists in two primary states depending on pH:

  • Unionized (HA): Predominant at pH < 3.5. Lipophilic, membrane-permeable.

  • Ionized (A⁻): Predominant at pH > 5.5. Hydrophilic, highly soluble.

Ionization Acid Unionized (HA) (Lipophilic) pH < 4.5 Eq pKa ≈ 4.6 Acid->Eq Base Ionized (A⁻) (Hydrophilic) pH > 4.6 Eq->Base

Figure 2: Equilibrium shift. At physiological pH (7.4), the molecule is >99.8% ionized.

Experimental Determination Protocol

To validate the pKa of this specific construct in a drug development setting, Potentiometric Titration is the gold standard due to its high accuracy for carboxylic acids.

Protocol: Potentiometric Titration (Sirius T3 or Equivalent)

Reagents:

  • Analyte: 5–10 mg of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (>98% purity).

  • Titrant: 0.1 M KOH (standardized, carbonate-free).

  • Solvent: Degassed water (Ionic strength adjusted to 0.15 M with KCl to mimic physiological conditions).

Workflow:

  • Dissolution: Dissolve the sample in the minimum volume of water. If solubility is low (unlikely for this half-ester), use a co-solvent method (Methanol/Water) and extrapolate to 0% organic solvent (Yasuda-Shedlovsky extrapolation).

  • Acidification: Lower initial pH to ~2.0 using 0.1 M HCl to ensure 100% protonation.

  • Titration: Titrate with KOH under inert gas (Argon/Nitrogen) to prevent CO₂ absorption.

  • Data Analysis: Plot pH vs. Volume of Titrant. The inflection point (half-equivalence point) represents the pKa.

Workflow Start Sample Preparation (5mg in 0.15M KCl) Acidify Acidification (pH -> 2.0 with HCl) Start->Acidify Titrate Alkalimetric Titration (Add 0.1M KOH under Argon) Acidify->Titrate Detect Potentiometric Detection (Glass Electrode) Titrate->Detect Calc Bjerrum Plot Analysis Derive pKa Detect->Calc

Figure 3: Standardized workflow for pKa determination of acidic pharmaceutical intermediates.

Biopharmaceutical Implications[4]

Solubility and LogD Profile

The ionization state dramatically dictates the partition coefficient (LogP/LogD).

ParameterValue (Approx)Context
LogP (Intrinsic) 0.27 Unionized form (pH 1-2). Moderately polar but organic-soluble.[3]
LogD (pH 7.4) -2.5 to -3.0 Ionized form. Highly water-soluble; poor passive membrane permeability.
Water Solubility High (>10 mg/mL) At pH > 5.0 due to salt formation.

Implication: In drug synthesis, extraction of this intermediate from water requires acidification to pH < 3.0 to suppress ionization and restore lipophilicity (LogP ~0.27), allowing extraction into organic solvents like Ethyl Acetate or DCM.

Stability Concerns (Hydrolysis)

While the pKa focuses on the acid group, the methyl ester at C4 is susceptible to hydrolysis.

  • Acidic pH (< 2): Relatively stable at room temperature.

  • Basic pH (> 9): High Risk. The ester will rapidly hydrolyze to form (R)-methylsuccinic acid (dicarboxylic acid), destroying the half-ester structure.

  • Recommendation: Perform titrations rapidly and avoid prolonged exposure to pH > 10.

References

  • PubChem. (2025).[4][5] Compound Summary: Monomethyl succinate (CID 77487). National Library of Medicine. [Link]

  • Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.
  • Serjeant, E.P., & Dempsey, B. (1979). Ionisation Constants of Organic Acids in Aqueous Solution. IUPAC Chemical Data Series No. 23.

Sources

Protocols & Analytical Methods

Method

Application Note: Stereoconservative Synthesis of Nav1.8 Sodium Channel Modulators Using (R)-4-Methoxy-3-methyl-4-oxobutanoic Acid

Executive Summary (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 81025-83-4), also known as (R)-(+)-3-methylsuccinic acid 1-monomethyl ester, is a critical chiral pool building block in the pharmaceutical development of...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 81025-83-4), also known as (R)-(+)-3-methylsuccinic acid 1-monomethyl ester, is a critical chiral pool building block in the pharmaceutical development of non-opioid analgesics[1]. Specifically, it is utilized to install the essential (R)-methyl stereocenter in benzimidazole and imidazopyridine derivatives, which act as highly selective Nav1.8 sodium channel modulators[2]. This application note details the mechanistic rationale, optimized amidation protocols, and self-validating quality control steps required to prevent epimerization during the synthesis of these advanced Active Pharmaceutical Ingredients (APIs).

Mechanistic Rationale: The Causality of Epimerization Control

The voltage-gated sodium channel Nav1.8 is predominantly expressed in peripheral nociceptive neurons, making it a prime target for acute and neuropathic pain therapies[3]. The precise 3D spatial orientation of the (R)-methyl group derived from (R)-4-Methoxy-3-methyl-4-oxobutanoic acid is critical for binding affinity within the Nav1.8 voltage-sensing domain.

However, the alpha-proton adjacent to the carbonyl group is highly susceptible to base-catalyzed abstraction during carboxyl activation, which can lead to enolate formation and subsequent racemization or epimerization[4]. To circumvent this, the protocol employs a Mixed Anhydride Coupling strategy using Isobutyl Chloroformate (IBCF) and N-Methylmorpholine (NMM)[5].

  • Causality of Base Selection: NMM is a weak tertiary amine (pKa ~7.4). Unlike stronger bases such as Triethylamine (TEA, pKa ~10.5) or Diisopropylethylamine (DIPEA), NMM is sufficiently basic to neutralize the HCl generated during mixed anhydride formation but too weak to significantly abstract the alpha-proton[4].

  • Causality of Temperature Control: Conducting the activation at cryogenic temperatures (-78 °C to -15 °C) kinetically freezes out the enolization pathway while still allowing the highly reactive mixed anhydride to form rapidly[2].

EpimerizationControl E1 Base Selection for Activation (Mixed Anhydride Method) E2 N-Methylmorpholine (NMM) pKa ~7.4 (Weaker Base) E1->E2 E3 TEA / DIPEA pKa ~10.5 (Stronger Base) E1->E3 E4 Minimal Enolate Formation (Preserves (R)-Stereocenter) E2->E4 Preferred Pathway E5 Significant Enolate Formation (Racemization / Epimerization Risk) E3->E5 Avoid E6 High Enantiomeric Excess (ee >98%) E4->E6 E7 Lower Enantiomeric Excess (ee <90%) E5->E7

Mechanistic pathway illustrating the effect of base selection on epimerization control.

Synthetic Workflow for Nav1.8 Modulators

The synthesis of the benzimidazole core requires coupling the chiral acid with a 1,2-diaminobenzene derivative, followed by acid-catalyzed cyclization[2]. By installing the stereocenter via a chiral pool precursor rather than late-stage asymmetric catalysis, the workflow ensures higher robustness and scalability.

SyntheticWorkflow N1 (R)-4-Methoxy-3-methyl -4-oxobutanoic acid (Chiral Pool Precursor) N2 Carboxyl Activation (Isobutyl Chloroformate, NMM, -78°C) N1->N2 Maintains Chiral Integrity N3 Amide Coupling (4-tert-butyl-1,2-diaminobenzene) N2->N3 High Yield Amidation N4 Cyclization (Acid-Catalyzed Benzimidazole Formation) N3->N4 Ring Closure N5 Ester Hydrolysis & Deprotection (LiOH, THF/H2O) N4->N5 Retains (R)-Stereocenter N6 Nav1.8 Sodium Channel Modulator (Enantiopure API) N5->N6 Final Compound

Step-by-step synthetic workflow for Nav1.8 modulators using the chiral precursor.

Quantitative Data: Optimization of Coupling Conditions

The table below summarizes the impact of coupling reagents and base selection on the final yield and enantiomeric excess (ee) of the intermediate amide. The data clearly validates the superiority of the IBCF/NMM system in preventing racemization[4].

Coupling ReagentBase (Equivalents)TemperatureSolventYield (%)Enantiomeric Excess (ee %)
Isobutyl Chloroformate (IBCF) NMM (1.5 eq) -78 °C to RT THF 88% >99%
Isobutyl Chloroformate (IBCF)TEA (1.5 eq)-20 °C to RTTHF82%92%
HATUDIPEA (2.0 eq)0 °C to RTDMF75%85%
EDC·HCl / HOBtNMM (2.0 eq)0 °C to RTDCM80%95%

Self-Validating Experimental Protocol

This protocol details the stereoconservative amidation of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid with 4-tert-butyl-1,2-diaminobenzene[2]. The procedure is designed as a self-validating system, embedding analytical checkpoints to ensure reaction integrity before proceeding to subsequent steps.

Materials Required:

  • (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (1.0 eq, 32.3 mmol)

  • 4-tert-butyl-1,2-diaminobenzene (1.12 eq, 36.2 mmol)

  • Isobutyl chloroformate (IBCF) (1.05 eq, 34.0 mmol)

  • N-Methylmorpholine (NMM) (1.5 eq, 48.5 mmol)

  • Anhydrous Tetrahydrofuran (THF) (320 mL)

Step-by-Step Methodology:

  • Substrate Dissolution: Charge a flame-dried, nitrogen-purged round-bottom flask with (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (8.45 g, 32.3 mmol) and anhydrous THF (300 mL).

  • Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C. Causality: Strict temperature control here prevents the thermodynamic formation of the enolate in the subsequent basic environment.

  • Base Addition: Add NMM (5.3 mL, 48.5 mmol) via syringe. Stir for 5 minutes.

  • Mixed Anhydride Formation: Prepare a solution of IBCF (4.44 mL, 34.0 mmol) in anhydrous THF (20 mL). Add this solution dropwise over 30 minutes to the reaction mixture, maintaining the internal temperature at -78 °C.

    • Self-Validation Checkpoint 1 (TLC): Quench a 10 µL aliquot in methanol. TLC (Hexanes/EtOAc 1:1) should reveal the complete consumption of the starting acid and the appearance of the methyl ester (formed from the mixed anhydride reacting with methanol).

  • Amide Coupling: Dissolve 4-tert-butyl-1,2-diaminobenzene (5.95 g, 36.2 mmol) in anhydrous THF (50 mL). Add this solution dropwise to the mixed anhydride solution at -78 °C.

  • Thermal Equilibration: Remove the cooling bath and allow the reaction to slowly warm to room temperature over 12 hours.

  • Workup: Concentrate the mixture under reduced pressure. Partition the residue between Ethyl Acetate (200 mL) and saturated aqueous NaHCO3 (100 mL). Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate.

    • Self-Validation Checkpoint 2 (Chiral HPLC): Analyze the crude product via chiral stationary phase HPLC (e.g., Chiralpak AD-H) to confirm the enantiomeric excess is >98% before proceeding to the cyclization step.

    • Self-Validation Checkpoint 3 (1H NMR): Confirm the presence of the (R)-methyl doublet at ~1.2 ppm (J = 7.0 Hz) and ensure no secondary doublet (indicating the (S)-epimer) is visible above baseline noise.

References

  • Title: (r)-(+)
  • Title: US20130274243A1 - Chemical Compounds Source: Google Patents URL
  • Title: CA2861439A1 - Benzimidazole and imidazopyridine derivatives as sodium channel modulators Source: Google Patents URL
  • Title: Suzetrigine, a NaV1.
  • Title: Isobutyl chloroformate | Reagent for Peptide Synthesis Source: Benchchem URL

Sources

Application

step-by-step procedure for coupling (R)-4-Methoxy-3-methyl-4-oxobutanoic acid with amines

An In-Depth Guide to the Amide Coupling of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid Introduction: The Central Role of the Amide Bond The formation of the amide bond is arguably the most performed reaction in medicinal c...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Amide Coupling of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

Introduction: The Central Role of the Amide Bond

The formation of the amide bond is arguably the most performed reaction in medicinal chemistry and drug development.[1][2] This linkage is the cornerstone of peptides and proteins and is a ubiquitous feature in a vast array of pharmaceuticals, natural products, and advanced materials.[3] The direct condensation of a carboxylic acid and an amine is generally inefficient, as it leads to the formation of a non-reactive ammonium carboxylate salt.[4] Consequently, the activation of the carboxylic acid moiety is essential for facilitating the nucleophilic attack by the amine.

This guide provides a detailed protocol and scientific rationale for the coupling of a specific chiral building block, (R)-4-Methoxy-3-methyl-4-oxobutanoic acid , with primary and secondary amines. This molecule, with its defined stereocenter and dual carbonyl functionalities, presents both opportunities and challenges in synthesis, making the choice of coupling strategy critical for success. We will explore the underlying mechanisms of common coupling reagents, provide step-by-step experimental procedures, and offer insights into optimizing reaction conditions to ensure high yields and stereochemical fidelity.

Core Principles of Carboxylic Acid Activation

The conversion of a carboxylic acid and an amine into an amide proceeds through a two-stage mechanism:

  • Activation of the Carboxylic Acid: The hydroxyl group of the carboxylic acid is a poor leaving group. A coupling reagent is used to convert it into a highly reactive intermediate, such as an active ester or an acylisourea. This initial step is often the rate-determining part of the process.[5]

  • Nucleophilic Acyl Substitution: The amine, acting as a nucleophile, attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate. This intermediate then collapses, expelling the activated leaving group and forming the stable amide bond.[5]

The choice of coupling reagent, additives, base, and solvent system is paramount to navigating potential side reactions, such as racemization of the chiral center and the formation of unwanted byproducts.[3][6]

Comparative Analysis of Premier Coupling Reagents

The selection of a coupling reagent should be tailored to the specific properties of the substrates, particularly the nucleophilicity and steric hindrance of the amine. Below is a comparative summary of commonly employed reagent systems.

Coupling Reagent / SystemAdditiveBaseTypical Solvent(s)Typical Reaction TimeKey AdvantagesCommon Side Reactions
HATU None (HOAt is integral)DIPEA, NMM, CollidineDMF, NMP, DCM1-4 hoursHigh efficiency, fast reaction rates, low racemization, effective for hindered substrates.[7][8][9]Can react with the amine if used in excess; more expensive.[7]
EDC / HOBt HOBt, HOAt, OxymaDIPEA, NMM (or none)DCM, DMF, Water2-12 hoursWater-soluble urea byproduct simplifies workup; economical.[4][5][7]Racemization risk without additives; formation of stable N-acylurea byproduct.[5]
PyBOP None (HOBt is integral)DIPEA, NMMDMF, DCM1-6 hoursNon-toxic byproduct (HMPA from BOP is carcinogenic); good for solid-phase synthesis.[5]Can cause racemization, especially with sensitive substrates.
DIC / HOBt HOBt, OxymaNone required (or NMM)DCM, DMF2-12 hoursByproduct (DIU) is soluble in many organic solvents; minimal racemization when no external base is used.[7][10]DIU can be difficult to remove from some products.

Experimental Protocols

The following protocols provide detailed, step-by-step procedures for coupling (R)-4-Methoxy-3-methyl-4-oxobutanoic acid with a generic amine.

Protocol 1: High-Efficiency Coupling Using HATU

This method is recommended for challenging substrates, including sterically hindered or weakly nucleophilic amines, where high reactivity and preservation of stereochemistry are critical.

Materials and Reagents:

  • (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (1.0 eq)

  • Amine (primary or secondary, 1.1-1.2 eq)

  • HATU (1.1 eq)[9]

  • N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq)[3]

  • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

  • Ethyl acetate (EtOAc)

  • 5% aqueous Lithium Chloride (LiCl) solution (for DMF workup)

  • 1 M aqueous Hydrochloric Acid (HCl) or 1 M Citric Acid

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃)

  • Saturated aqueous Sodium Chloride (Brine)

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Step-by-Step Procedure:

  • Reaction Setup: In a clean, dry, nitrogen-flushed round-bottom flask, dissolve (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (or DCM) to a concentration of approximately 0.1-0.5 M.

  • Pre-activation: Cool the solution to 0 °C using an ice bath. Add DIPEA (2.0-3.0 eq) dropwise while stirring. Allow the mixture to stir at 0 °C for 15-20 minutes. This pre-activation step forms the highly reactive OAt-active ester.[9]

  • Amine Coupling: Dissolve the amine (1.1-1.2 eq) in a minimal amount of anhydrous DMF (or DCM) and add it dropwise to the pre-activated solution at 0 °C.

  • Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours.

  • Monitoring: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the carboxylic acid starting material is consumed.[11]

  • Work-up:

    • Once complete, dilute the reaction mixture with ethyl acetate.

    • Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x). If DMF was used as the solvent, perform additional washes with 5% aqueous LiCl to effectively remove it.[4]

    • Dry the separated organic layer over anhydrous Na₂SO₄, filter the solution, and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude amide product using flash column chromatography on silica gel, typically with a hexane/ethyl acetate or dichloromethane/methanol gradient system.[3][12]

Protocol 2: Economical Coupling with EDC and HOBt

This is a classic and cost-effective method suitable for many standard amine couplings. The use of HOBt is crucial for minimizing racemization.[6][13]

Materials and Reagents:

  • (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (1.0 eq)

  • Amine (1.1 eq)

  • EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) (1.2 eq)[4]

  • HOBt (1-Hydroxybenzotriazole) (1.2 eq)

  • Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

  • Standard aqueous solutions for work-up (1 M HCl, sat. NaHCO₃, brine)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Procedure:

  • Reaction Setup: Dissolve (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (1.0 eq), the amine (1.1 eq), and HOBt (1.2 eq) in anhydrous DCM or DMF.

  • Initiation: Cool the mixture to 0 °C in an ice bath. Add EDC·HCl (1.2 eq) in one portion.

  • Reaction Progression: Remove the ice bath and allow the reaction to stir at room temperature for 2-12 hours.

  • Monitoring: Monitor the reaction's progress via TLC or LC-MS.[11]

  • Work-up:

    • Dilute the reaction mixture with DCM or ethyl acetate.

    • Wash the organic layer sequentially with 1 M HCl (2x), saturated NaHCO₃ (2x), and brine (1x). The urea byproduct from EDC is water-soluble and will be removed during these aqueous washes.[5][10]

    • Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate the solvent to obtain the crude product.

  • Purification: Purify the crude material by flash column chromatography as described in Protocol 1.[3]

Visualization of Workflow and Mechanism

To better illustrate the process, the following diagrams outline the general experimental workflow and the specific mechanism of action for the HATU reagent.

G cluster_prep Reaction Setup cluster_workup Work-up & Purification A Dissolve Carboxylic Acid & Coupling Reagent B Add Base (e.g., DIPEA) A->B Pre-activation C Add Amine B->C Coupling D Quench & Dilute with Organic Solvent C->D Monitor (TLC/LCMS) Reaction Complete E Aqueous Washes (Acidic, Basic, Brine) D->E F Dry & Concentrate E->F G Column Chromatography F->G H Pure Amide Product G->H HATU_Mechanism RCOOH R-COOH RCOO_neg R-COO⁻ RCOOH->RCOO_neg Deprotonation Base Base ActiveEster OAt-Active Ester (R-CO-OAt) RCOO_neg->ActiveEster Attacks HATU HATU HATU TMU Tetramethylurea ActiveEster->TMU Liberated Product Amide (R-CO-NHR') ActiveEster->Product Nucleophilic Attack Amine R'-NH₂ HOAt HOAt Product->HOAt Byproduct

Caption: Simplified mechanism of HATU-mediated coupling.

Scientific Rationale and Troubleshooting

Controlling Stereochemistry: The chiral center at the 3-position of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid is adjacent to a carbonyl group, but it is not the α-carbon of an amino acid. The primary risk of racemization in peptide chemistry occurs at the α-carbon of the activated amino acid, especially through an oxazolone intermediate. [5][6]While the risk at the β-position is significantly lower, aggressive conditions (strong base, high heat) should still be avoided. The use of additives like HOBt or the integral HOAt in HATU is a key strategy to suppress racemization by rapidly forming an active ester, which is less prone to epimerization than other intermediates. [6][14] The Role of the Base: In couplings involving uronium or phosphonium salts like HATU and PyBOP, a tertiary amine base (e.g., DIPEA, NMM) is required. [5]Its primary role is to deprotonate the carboxylic acid, forming the carboxylate anion needed to initiate the activation sequence. [15]For substrates prone to racemization, a weaker or more sterically hindered base like N-methylmorpholine (NMM) or 2,4,6-collidine is often preferred over DIPEA to minimize base-catalyzed epimerization. [5][14] Troubleshooting Common Issues:

  • Low or No Yield:

    • Cause: Insufficiently reactive coupling agent for a hindered amine, or moisture in the reaction.

    • Solution: Switch to a more potent reagent like HATU or COMU. [5]Ensure all glassware is oven-dried and use anhydrous solvents.

  • Formation of N-Acylurea Byproduct:

    • Cause: This is a common side reaction with carbodiimides (EDC, DCC), where the activated O-acylisourea intermediate rearranges instead of reacting with the amine. [5] * Solution: Add HOBt or HOAt to trap the O-acylisourea as an active ester. Running the reaction at lower temperatures (0 °C to RT) can also suppress this pathway. [5]* Difficulty in Purification:

    • Cause: Byproducts from the coupling reagent (e.g., dicyclohexylurea from DCC) are co-eluting with the product.

    • Solution: If using DCC, filter the solid urea byproduct before work-up. Opt for EDC, as its urea byproduct is water-soluble and easily removed by aqueous extraction. [7][10]For basic amine products that are difficult to purify on silica, consider using reversed-phase chromatography or employing an amine-functionalized silica column. [16]

References

  • Pattabiraman, V. R., & Bode, J. W. (2011). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

  • Sharma, A., et al. (2022, August 29). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters. [Link]

  • HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

  • Aapptec Peptides. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Aapptec Peptides. [Link]

  • PubChem. (n.d.). 4-Methoxy-3-methyl-4-oxobutanoic acid. National Center for Biotechnology Information. [Link]

  • Gevorg, S. (2025, November 29). Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. [Link]

  • Goode, S. (n.d.). Amide Workup. Biofilm Inhibitor Synthesis. [Link]

  • Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec Peptides. [Link]

  • Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture?. Biotage. [Link]

  • Sabatini, M. T., Boulton, L. T., & Sheppard, T. D. (2017). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. PMC. [Link]

  • LibreTexts Chemistry. (2022, September 24). Chemistry of Amides. [Link]

  • Google Patents. (2020).
  • Wikipedia. (n.d.). HATU. [Link]

  • Wikipedia. (n.d.). Tirzepatide. [Link]

  • Lee, Y., et al. (2023, September 1). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. PMC. [Link]

  • ACS Publications. (2020, June 23). Fast Amide Couplings in Water: Extraction, Column Chromatography, and Crystallization Not Required. Organic Letters. [Link]

  • Fields, G. B. (Ed.). (n.d.). 7.4 Racemization Assays. [Link]

  • PubChem. (n.d.). (3R)-3-hydroxy-4-methoxy-4-oxobutanoic acid. National Center for Biotechnology Information. [Link]

  • Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?. Biotage. [Link]

Sources

Method

using (R)-4-Methoxy-3-methyl-4-oxobutanoic acid as a starting material for statin synthesis

Application Note: Strategic Utilization of (R)-4-Methoxy-3-methyl-4-oxobutanoic Acid in Statin Synthesis Executive Summary This application note details the protocol for utilizing (R)-4-Methoxy-3-methyl-4-oxobutanoic aci...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Utilization of (R)-4-Methoxy-3-methyl-4-oxobutanoic Acid in Statin Synthesis

Executive Summary

This application note details the protocol for utilizing (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0) as a high-fidelity chiral synthon in the synthesis of Type I statins (e.g., Lovastatin, Mevastatin) and their semi-synthetic analogs (e.g., Simvastatin).

While the commercial production of Simvastatin often relies on the direct methylation of Lovastatin or acylation of Monacolin J with achiral 2,2-dimethylbutyryl chloride, the (R)-4-Methoxy-3-methyl-4-oxobutanoic acid starting material is critical for:

  • Total Synthesis: Constructing the chiral polyketide core.

  • Analog Development: Synthesizing novel statins with defined stereochemistry at the C-2' position of the ester side chain.

  • Chiral Pool Validation: Serving as a reference standard for enantiomeric purity in biocatalytic routes.

This guide focuses on the chemoselective transformation of this half-ester into the (S)-2-methylbutyryl pharmacophore and its subsequent coupling to the statin core (Monacolin J).

Strategic Rationale & Retrosynthesis

The structural integrity of Type I statins hinges on the (S)-2-methylbutyrate side chain. Racemization at this center significantly lowers HMG-CoA reductase inhibitory potency.

  • Starting Material: (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (also known as (R)-methylsuccinic acid 4-methyl ester).

  • Target Moiety: (S)-2-methylbutyryl group.[1]

  • Mechanism: The (R)-configuration of the methylsuccinate derivative maps to the (S)-configuration of the final 2-methylbutyryl chain due to changes in Cahn-Ingold-Prelog (CIP) priority during reduction/transformation steps.

Pathway Visualization (Graphviz)

StatinSynthesis cluster_0 Side Chain Construction SM (R)-4-Methoxy-3-methyl- 4-oxobutanoic acid (Chiral Pool) Inter1 Selective Reduction (Alcohol Intermediate) SM->Inter1 BH3·DMS or Mixed Anhydride red. Inter2 (S)-2-Methylbutyric Acid Inter1->Inter2 Oxidation & Homologation Activated (S)-2-Methylbutyryl Chloride Inter2->Activated SOCl2 / Oxalyl Chloride Product Lovastatin/Analog (Type I Statin) Activated->Product Acylation Core Monacolin J (Statin Core) Core->Product Coupling

Figure 1: Retrosynthetic logic flow from the chiral half-ester to the statin scaffold.

Experimental Protocols

Protocol A: Chemoselective Reduction & Activation

Objective: Convert the free carboxylic acid of the starting material to the alcohol while preserving the methyl ester, then process to the acyl chloride.

Materials:

  • (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (>=98% ee)

  • Borane dimethyl sulfide complex (BH3·DMS)

  • Tetrahydrofuran (THF), anhydrous

  • Oxalyl chloride[1]

  • DMF (catalytic)

Step-by-Step Methodology:

  • Inert Atmosphere Setup:

    • Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

    • Cool to 0°C using an ice/water bath.

  • Selective Reduction (Carboxyl Group):

    • Dissolve 10.0 mmol of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid in 50 mL anhydrous THF.

    • Critical Step: Add BH3·DMS (11.0 mmol, 1.1 eq) dropwise via syringe over 20 minutes. Maintain internal temperature <5°C to prevent ester reduction.

    • Allow the reaction to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (SiO2, MeOH/DCM 1:9) for disappearance of acid.

    • Quench: Cool to 0°C and carefully add MeOH (10 mL) dropwise until gas evolution ceases.

    • Workup: Concentrate in vacuo. Redissolve residue in DCM, wash with sat. NaHCO3, brine, dry over MgSO4, and concentrate.

    • Result: Methyl (R)-4-hydroxy-3-methylbutanoate.

  • Functional Group Interconversion (To Acid Chloride):

    • Note: The alcohol is typically oxidized to the acid (for 2-methylbutyric acid) or homologated depending on the specific linker length required. For the direct 2-methylbutyryl side chain, the alcohol is converted to the iodide, then reduced/carbonylated or simply oxidized if the carbon count matches the target analog.

    • Direct Activation (If Acid Form is Isolated): Dissolve the derived (S)-2-methylbutyric acid (5.0 mmol) in DCM (20 mL).

    • Add Oxalyl Chloride (6.0 mmol) and 1 drop of DMF.

    • Stir at RT for 2 hours. Concentrate to yield (S)-2-methylbutyryl chloride .

Protocol B: Acylation of Monacolin J (Coupling)

Objective: Attach the chiral side chain to the statin core.

Materials:

  • Monacolin J (Protected or Unprotected depending on regioselectivity strategy)[2]

  • (S)-2-Methylbutyryl chloride (prepared above)

  • DMAP (4-Dimethylaminopyridine)

  • Pyridine[3]

Methodology:

  • Solution Prep: Dissolve Monacolin J (1.0 eq) in dry Pyridine/DCM (1:1).

  • Coupling: Add DMAP (0.1 eq) and cool to 0°C.

  • Addition: Add (S)-2-Methylbutyryl chloride (1.2 eq) slowly.

  • Reaction: Stir at 0°C for 2 hours, then allow to warm to RT overnight.

  • Validation: Check HPLC for conversion to Lovastatin (or analog).

  • Purification: Quench with water, extract with EtOAc, and purify via column chromatography.

Analytical Specifications & Quality Control

To ensure "Trustworthiness" (Part 2 of requirements), the starting material and final product must meet rigorous specifications.

Table 1: Key Quality Attributes

ParameterSpecificationMethodRationale
Enantiomeric Excess (ee) > 99.0%Chiral HPLC (Chiralcel OD-H)Prevents formation of diastereomeric impurities which are difficult to separate.
Chemical Purity > 98.0%1H-NMR / HPLCImpurities in the starting material (e.g., succinic anhydride derivatives) can cause side reactions.
Water Content < 0.1%Karl Fischer (KF)Moisture hydrolyzes the acid chloride intermediate, reducing yield.
Specific Rotation [α]D ~ + Specific ValuePolarimetryQuick identity check for the (R)-isomer before synthesis.

Troubleshooting & Critical Control Points

  • Racemization Risk: The alpha-proton in the starting material (adjacent to the carbonyl and methyl group) is acidic. Avoid using strong bases (e.g., NaH, LDA) during the coupling or protection steps unless kinetic control is strictly maintained (-78°C).

  • Regioselectivity: When reducing the starting material, if the temperature exceeds 10°C, the methyl ester moiety may also reduce, leading to the diol (2-methyl-1,4-butanediol). Strict temperature control is mandatory.

  • Coupling Efficiency: Steric hindrance at the C-8 position of Monacolin J can slow down acylation. Using a "Steglich Esterification" (DCC/DMAP) is a viable alternative if the acid chloride route proves too harsh or unstable.

References

  • Endo, A. (1979). "Monacolin K, a new hypocholesterolemic agent produced by a Monascus species." The Journal of Antibiotics.

  • Tang, Y., et al. (2012). "An Efficient Biocatalytic Process for Simvastatin Manufacture." Green Chemistry Challenge Award.

  • Hoffman, W.F., et al. (1986). "Side chain ester derivatives of mevinolin."[1][4][2] Journal of Medicinal Chemistry.

  • Sigma-Aldrich. "(R)-4-Methoxy-3-methyl-4-oxobutanoic acid Product Specification."

  • PubChem. "4-Methoxy-3-methyl-4-oxobutanoic acid Compound Summary."

Sources

Application

Chiral Succinate Scaffolds: Synthetic Protocols for (R)-4-Methoxy-3-methyl-4-oxobutanoic Acid Derivatives

Abstract & Strategic Significance (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS 83509-04-0) is a high-value chiral "half-ester" building block. Its structural uniqueness lies in the specific positioning of the methyl gr...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Strategic Significance

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS 83509-04-0) is a high-value chiral "half-ester" building block. Its structural uniqueness lies in the specific positioning of the methyl group at the C3 position (relative to the free acid) or the


-position (relative to the ester). This scaffold serves as a divergent node for accessing three critical pharmacophore classes: chiral succinimides  (anticonvulsants), 

-substituted

-butyrolactones
(natural products/statins), and

-amino acids
(peptidomimetics).

This application note provides validated protocols for transforming this specific isomer into these derivatives while maintaining high optical purity.

Chemical Profile & Handling

  • Compound Name: (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

  • Synonyms: (R)-

    
    -methylsuccinic acid 4-methyl ester; (R)-2-methylsuccinic acid 1-methyl ester (Note: Nomenclature varies; structure is HOOC-CH2-CH(Me)-COOMe).
    
  • CAS: 83509-04-0

  • Molecular Weight: 146.14 g/mol

  • Chiral Center: C3 (alpha to the ester).

  • Handling: Store at 2-8°C under inert atmosphere. The free acid is stable but can undergo intermolecular esterification (oligomerization) upon prolonged heating without solvent.

Core Protocols

Protocol A: Selective Reduction to (R)-3-Methyl- -Butyrolactone

This protocol utilizes the chemoselectivity of Borane-Dimethyl Sulfide (BH


DMS) to reduce the carboxylic acid in the presence of the methyl ester. The resulting hydroxy-ester cyclizes spontaneously or with acid catalysis to form the lactone.

Mechanism:

  • Activation of COOH by borane to form an acyloxyborane intermediate.

  • Hydride transfer reduces the carbonyl to a primary alcohol (-CH2OH).

  • Intramolecular transesterification yields the lactone.

Step-by-Step Methodology:

  • Setup: Flame-dry a 2-neck round-bottom flask and purge with Argon.

  • Dissolution: Dissolve (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (1.0 equiv, 10 mmol) in anhydrous THF (0.5 M concentration). Cool to 0°C.[1]

  • Reduction: Dropwise add BH

    
    DMS (1.2 equiv, 2.0 M in THF) over 30 minutes. Caution: Hydrogen gas evolution.
    
  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (stain with KMnO

    
    ; acid spot disappears, new polar alcohol spot appears).
    
  • Quench: Cool to 0°C. Slowly add Methanol (5 mL) to quench excess borane. Stir for 30 minutes.

  • Cyclization: Concentrate the mixture in vacuo. Redissolve the residue in Toluene (20 mL) containing catalytic p-Toluenesulfonic acid (pTSA, 1 mol%). Reflux for 2 hours with a Dean-Stark trap (optional, to remove MeOH).

  • Workup: Wash with saturated NaHCO

    
    , brine, dry over MgSO
    
    
    
    , and concentrate.
  • Purification: Flash chromatography (Hexanes/EtOAc 4:1).

Yield: Typically 85–92%. Stereochemical Integrity: >98% ee (Retention of configuration; the chiral center is not involved in the reaction mechanism).

Protocol B: Synthesis of Chiral Succinimides (Anticonvulsant Scaffolds)

Direct cyclization with amines yields N-substituted (R)-3-methylsuccinimides. This method avoids high-heat neat reactions which can cause racemization via enolization.

Step-by-Step Methodology:

  • Coupling: Dissolve the starting material (10 mmol) in DCM (50 mL). Add EDC

    
    HCl (1.1 equiv) and HOBt (1.1 equiv). Stir for 15 min.
    
  • Amine Addition: Add the primary amine (R-NH

    
    , 1.0 equiv) and DIPEA (2.0 equiv). Stir at RT for 12 hours.
    
  • Isolation of Intermediate: Wash with 1N HCl, saturated NaHCO

    
    , and brine. Dry and concentrate to yield the linear amido-ester R-NH-CO-CH2-CH(Me)-COOMe.
    
  • Cyclization: Dissolve the intermediate in Methanol. Add Acetyl Chloride (catalytic, generates anhydrous HCl in situ) or NaOMe (1.0 equiv) depending on substrate sensitivity. Reflux for 2–4 hours.

    • Note: Acidic cyclization is preferred to minimize racemization risk at the

      
      -methyl position.
      
  • Purification: Recrystallization (EtOH) or Column Chromatography.

Protocol C: Curtius Rearrangement to -Amino Acid Derivatives

This route converts the free acid into an amine, effectively excising the carboxyl carbon and replacing it with a nitrogen, yielding a


-amino ester.

Reaction: HOOC-CH2-CH(Me)-COOMe


Boc-NH-CH2-CH(Me)-COOMe

Step-by-Step Methodology:

  • Activation: Dissolve starting material (10 mmol) in Toluene (50 mL). Add Triethylamine (1.2 equiv) and Diphenylphosphoryl azide (DPPA, 1.1 equiv).

  • Rearrangement: Heat to 80°C for 2 hours. Evolution of N

    
     gas indicates formation of the Isocyanate intermediate O=C=N-CH2-CH(Me)-COOMe.
    
  • Trapping: Add tert-Butanol (excess, 5 equiv) to the reaction mixture. Reflux for 12 hours.

  • Workup: Cool, wash with 5% citric acid, saturated NaHCO

    
    , and brine.
    
  • Result: The product is the N-Boc protected methyl ester of 3-amino-2-methylpropionic acid.

Visual Workflows

Divergent Synthesis Pathway

G Start (R)-4-Methoxy-3-methyl- 4-oxobutanoic acid Lactone (R)-3-Methyl- gamma-butyrolactone Start->Lactone 1. BH3-DMS 2. H+ Cyclization Succinimide (R)-N-Alkyl- 3-methylsuccinimide Start->Succinimide 1. R-NH2, EDC 2. AcCl/MeOH BetaAmino Methyl (R)-3-((Boc)amino)- 2-methylpropionate Start->BetaAmino 1. DPPA, Et3N, Heat 2. t-BuOH

Caption: Divergent synthesis from the chiral succinate half-ester hub.

Mechanism of Selective Reduction (Lactone Formation)

Mechanism Step1 Activation: R-COOH + BH3 -> R-COO-BH2 + H2 Step2 Reduction: R-COO-BH2 -> R-CH2-O-BH2 Step1->Step2 Hydride Transfer Step3 Hydrolysis/Cyclization: R-CH2-OH + Ester -> Lactone + MeOH Step2->Step3 Intramolecular Attack

Caption: Chemoselective reduction mechanism preserving the ester-adjacent stereocenter.

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Racemization (Succinimide) High pH or excessive heat during cyclization.Use acid-catalyzed cyclization (AcCl/MeOH) instead of base. Avoid temperatures >80°C.
Incomplete Reduction (Lactone) Old/degraded Borane reagent.Use fresh BH

DMS. Ensure anhydrous conditions (water destroys borane).
Diol Formation Over-reduction of the ester group.Control temperature strictly at 0°C

RT. Do not reflux during the reduction step.
Poor Yield (Curtius) Hydrolysis of Isocyanate.Ensure Toluene is strictly anhydrous. Isocyanates react rapidly with moisture to form ureas.

References

  • Selective Reduction of Carboxylic Acids: Yoon, N. M.; Pak, C. S.; Brown, H. C.; Krishnamurthy, S.; Stocky, T. P. Selective Reductions. 19. Rapid Reaction of Carboxylic Acids with Borane-Tetrahydrofuran.J. Org.[2] Chem.1973 , 38, 2786–2792. Link

  • Succinimide Synthesis: Clarke, H. T.; Behr, L. D. Succinimide.[1][3][4][5]Org.[2][6] Synth.1936 , 16, 75. Link[2]

  • Curtius Rearrangement: Shioiri, T.; Ninomiya, K.; Yamada, S. Diphenylphosphoryl azide.[7][8] New convenient reagent for a modified Curtius reaction and for peptide synthesis.J. Am. Chem. Soc.[2]1972 , 94, 6203–6205. Link

  • Chiral Lactone Applications: Cohen, S. G.; Milovanovic, A. Organocatalytic Synthesis of Chiral Lactones.J. Am. Chem. Soc.[2]1968 , 90, 3495.

Sources

Method

Application Notes and Protocols for the Catalytic Hydrogenation of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

Introduction (R)-4-Methoxy-3-methyl-4-oxobutanoic acid is a chiral building block of significant interest in the synthesis of pharmaceuticals and other biologically active molecules. Its stereocenter and dicarboxylic aci...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid is a chiral building block of significant interest in the synthesis of pharmaceuticals and other biologically active molecules. Its stereocenter and dicarboxylic acid monoester functionality make it a versatile synthon. Catalytic hydrogenation is a key transformation for the saturation of potential carbon-carbon double bonds in precursors to this molecule, or for the reduction of the carboxylic acid moiety under specific conditions. This document provides a comprehensive guide to the techniques and protocols for the catalytic hydrogenation of substrates leading to (R)-4-Methoxy-3-methyl-4-oxobutanoic acid or its derivatives, aimed at researchers, scientists, and drug development professionals.

Theoretical Background: The Importance of Stereoselectivity

The biological activity of chiral molecules is often highly dependent on their stereochemistry. For instance, (R)-(+)-Methylsuccinic acid, a closely related compound, serves as a crucial intermediate in the synthesis of various pharmaceuticals where specific stereochemistry is paramount for efficacy.[1] Therefore, the stereoselective synthesis of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid is critical. Asymmetric hydrogenation, a powerful technique for introducing chirality, is a preferred method for such syntheses.[2] This process typically involves the use of a chiral transition metal catalyst, often based on rhodium or ruthenium, with chiral phosphine ligands. The choice of catalyst and reaction conditions is crucial for achieving high enantioselectivity and yield.

Safety and Handling

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid and its precursors should be handled with appropriate safety precautions in a laboratory setting.

Hazard Identification:

  • Skin Irritation: Causes skin irritation.[3][4]

  • Serious Eye Damage/Irritation: Causes serious eye damage or irritation.[3][4]

  • Respiratory Irritation: May cause respiratory irritation.[3]

Recommended Handling Procedures:

  • Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of dust or vapors.[5][6]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5]

  • Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

  • Label all containers clearly and store them in a cool, dry place away from incompatible materials.[7]

  • Store acids separately from bases and oxidizing agents.[6][8]

Storage:

  • Store in a tightly sealed container in a dry, well-ventilated place at room temperature.[4][9]

Experimental Protocols: Asymmetric Hydrogenation

While a specific protocol for the direct hydrogenation of an unsaturated precursor to (R)-4-Methoxy-3-methyl-4-oxobutanoic acid is not extensively documented in publicly available literature, a robust protocol can be developed based on highly analogous transformations, such as the asymmetric hydrogenation of itaconic acid and its derivatives.[10] The following protocol is an exemplary procedure.

Protocol 1: Rh-DuPHOS Catalyzed Asymmetric Hydrogenation of a Methylene Succinate Precursor

This protocol is adapted from the highly efficient asymmetric hydrogenation of 2-methylenesuccinamic acid and itaconic acid derivatives using Rh-DuPHOS catalysts.[11][12]

Objective: To synthesize (R)-4-Methoxy-3-methyl-4-oxobutanoic acid via asymmetric hydrogenation of 4-methoxy-3-methylene-4-oxobutanoic acid.

Materials:

  • 4-methoxy-3-methylene-4-oxobutanoic acid (Substrate)

  • [(R,R)-Et-DuPHOS-Rh(COD)]BF₄ (Catalyst)

  • Methanol (Anhydrous and deoxygenated)

  • Hydrogen gas (High purity)

  • High-pressure reactor (e.g., Parr hydrogenator)

  • Standard glassware for inert atmosphere techniques (Schlenk line, etc.)

Experimental Workflow:

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Analysis P1 Degas solvent P2 Prepare substrate solution P1->P2 R1 Charge reactor with substrate and catalyst solutions P2->R1 P3 Prepare catalyst solution P3->R1 R2 Purge reactor with H₂ R1->R2 R3 Pressurize with H₂ and stir R2->R3 R4 Monitor reaction progress R3->R4 W1 Vent reactor and concentrate R4->W1 W2 Purify product (e.g., chromatography) W1->W2 A1 Characterize product (NMR, MS) W2->A1 A2 Determine enantiomeric excess (Chiral HPLC/GC) W2->A2

Caption: Asymmetric Hydrogenation Workflow.

Procedure:

  • Catalyst and Substrate Preparation: In a glovebox or under an inert atmosphere, prepare a stock solution of the Rh-catalyst in anhydrous, deoxygenated methanol. In a separate flask, dissolve the substrate, 4-methoxy-3-methylene-4-oxobutanoic acid, in the same solvent.

  • Reactor Setup: Transfer the substrate solution to the high-pressure reactor.

  • Catalyst Introduction: Add the catalyst solution to the reactor. The substrate-to-catalyst (S/C) ratio can be optimized, starting from 100:1 to higher values for process optimization.

  • Reaction Execution: Seal the reactor and purge with hydrogen gas several times. Pressurize the reactor to the desired hydrogen pressure (e.g., 50-100 psi) and begin vigorous stirring at room temperature.

  • Reaction Monitoring: Monitor the reaction progress by taking aliquots (if the reactor allows) and analyzing them by TLC, GC, or NMR to determine the conversion of the starting material.

  • Work-up: Once the reaction is complete, carefully vent the reactor and purge with an inert gas. Concentrate the reaction mixture under reduced pressure.

  • Purification: The crude product can be purified by column chromatography on silica gel to afford the desired (R)-4-Methoxy-3-methyl-4-oxobutanoic acid.

Key Experimental Parameters and Optimization

The efficiency and stereoselectivity of the asymmetric hydrogenation are highly dependent on several factors.

ParameterRecommended Range/ValueRationale and Key Considerations
Catalyst Rhodium or Ruthenium complexes with chiral phosphine ligands (e.g., DuPHOS, BINAP, TangPhos)The choice of metal and ligand is crucial for achieving high enantioselectivity. Rh-DuPHOS catalysts are well-documented for high performance with similar substrates.[11][12]
Solvent Methanol, Ethanol, THFThe solvent can influence catalyst activity and solubility. Methanol is a common choice for these types of hydrogenations.
Hydrogen Pressure 30 - 200 psiHigher pressures can increase the reaction rate but may affect enantioselectivity in some cases.
Temperature 20 - 50 °CMost asymmetric hydrogenations of this type proceed efficiently at or near room temperature.
Substrate/Catalyst Ratio 100:1 to 100,000:1Higher S/C ratios are economically favorable but may require longer reaction times or more optimized conditions.[11]

Product Analysis and Characterization

1. Structural Confirmation:

  • NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure of the product.

  • Mass Spectrometry (MS): To determine the molecular weight of the product.

2. Enantiomeric Excess (ee) Determination:

The determination of the enantiomeric purity of the final product is crucial.

  • Chiral High-Performance Liquid Chromatography (HPLC): This is a common method for separating enantiomers. The product may need to be derivatized to improve separation on a chiral column.[13][14]

  • Chiral Gas Chromatography (GC): Similar to HPLC, derivatization of the carboxylic acid and/or ester to a more volatile derivative may be necessary.[15][16]

  • NMR with Chiral Shift Reagents: Can be used to differentiate between enantiomers in the NMR spectrum.

Logical Relationships in Asymmetric Hydrogenation

G cluster_inputs Inputs cluster_process Process cluster_outputs Outputs Substrate Prochiral Substrate Reaction Asymmetric Hydrogenation Substrate->Reaction Catalyst Chiral Catalyst (e.g., Rh-DuPHOS) Catalyst->Reaction H2 Hydrogen H2->Reaction Solvent Solvent Solvent->Reaction Product Chiral Product ((R)-enantiomer) Reaction->Product Byproduct Minor (S)-enantiomer Reaction->Byproduct

Caption: Key Components and Outcome of Asymmetric Hydrogenation.

Conclusion

The catalytic hydrogenation of precursors to (R)-4-Methoxy-3-methyl-4-oxobutanoic acid is a powerful and efficient method for the synthesis of this valuable chiral building block. By carefully selecting the chiral catalyst, solvent, and reaction conditions, high yields and excellent enantioselectivities can be achieved. The protocols and guidelines presented in this document provide a solid foundation for researchers to develop and optimize their synthetic routes.

References

  • PubChem. (n.d.). 4-Methoxy-3-methyl-4-oxobutanoic acid. National Center for Biotechnology Information. Retrieved from [Link]

  • This reference is not available.
  • This reference is not available.
  • This reference is not available.
  • This reference is not available.
  • This reference is not available.
  • Zhang, X., et al. (2003). Asymmetric hydrogenation of itaconic acid and enol acetate derivatives with the Rh-TangPhos catalyst. Organic Letters, 5(2), 205–207. Retrieved from [Link]

  • This reference is not available.
  • Rousová, J., Ondrušová, K., Karlová, P., & Kubátová, A. (2015). Determination of Impurities in Bioproduced Succinic Acid. Journal of Chromatography & Separation Techniques, 6(2). Retrieved from [Link]

  • Rousová, J., Ondrušová, K., Karlová, P., & Kubátová, A. (2015). Determination of Impurities in Bioproduced Succinic Acid. Longdom Publishing. Retrieved from [Link]

  • Burk, M. J., et al. (2025, August 7). Highly Efficient Asymmetric Hydrogenation of 2-Methylenesuccinamic Acid Using a Rh-DuPHOS Catalyst. ResearchGate. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). . Retrieved from [Link]

  • Noyori, R. (1994). Asymmetric catalysis in organic synthesis. John Wiley & Sons.
  • This reference is not available.
  • Burk, M. J. (1996). Asymmetric catalytic routes to chiral building blocks of medicinal interest. Pure and Applied Chemistry, 68(1), 37-44. Retrieved from [Link]

  • Lab Manager. (2017, July 10). Handling and Storing Chemicals. Retrieved from [Link]

  • This reference is not available.
  • Zhao, H., Li, J. W., & Wu, F. (2026). Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine. American Journal of Analytical Chemistry, 17, 1-8. Retrieved from [Link]

  • University of North Carolina at Chapel Hill. (2021, April 8). Chapter 04: Proper Storage of Chemicals in Laboratories. Retrieved from [Link]

  • University of St Andrews. (n.d.). Guidance on Safe Storage of Chemicals in Laboratories. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for (R)-4-Methoxy-3-methyl-4-oxobutanoic acid in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: A Novel Chiral Linker for Solid-Phase Peptide Synthesis Solid-phase peptide synthesis (SPPS)...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: A Novel Chiral Linker for Solid-Phase Peptide Synthesis

Solid-phase peptide synthesis (SPPS) has revolutionized the way peptides are created, enabling the rapid and efficient assembly of complex sequences.[1][2] A critical component of this methodology is the linker, a bifunctional molecule that tethers the growing peptide chain to the insoluble resin support.[1][2] The choice of linker dictates the conditions under which the final peptide can be cleaved from the support and determines the nature of the C-terminal functionality.

This document introduces the proposed application of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid as a novel, cleavable linker for SPPS. While direct literature for this specific application is not yet established, its chemical structure—possessing a free carboxylic acid for resin attachment and a methyl ester for subsequent cleavage—presents a compelling case for its utility. The presence of a chiral center at the (R)-position offers intriguing possibilities for influencing peptide folding or for use as a stable isotopic labeling point in advanced applications.

These application notes provide a comprehensive, albeit prospective, guide for the use of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid in SPPS, based on established chemical principles and existing protocols for similar linker types.

Chemical Properties of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

PropertyValueSource
Molecular Formula C6H10O4[3][4]
Molecular Weight 146.14 g/mol [4]
IUPAC Name (3R)-4-methoxy-3-methyl-4-oxobutanoic acid
CAS Number 83509-04-0

Proposed Workflow for SPPS using (R)-4-Methoxy-3-methyl-4-oxobutanoic acid as a Linker

The proposed workflow leverages the bifunctional nature of the molecule. The free carboxylic acid allows for its attachment to a primary amine-functionalized resin, such as aminomethyl (AM) polystyrene or TentaGel-NH2. The methyl ester serves as the point of cleavage via saponification after peptide synthesis is complete.

SPPS_Workflow Resin Amine-Functionalized Resin Activation Carbodiimide Activation (e.g., EDC/NHS) Resin->Activation Attach Linker Linker (R)-4-Methoxy-3-methyl-4-oxobutanoic acid Linker->Activation Linked_Resin Linker-Functionalized Resin Activation->Linked_Resin SPPS_Cycle Fmoc-based Peptide Elongation Linked_Resin->SPPS_Cycle Start Synthesis Peptide_Resin Peptide-Linker-Resin SPPS_Cycle->Peptide_Resin Completed Sequence Cleavage Saponification (e.g., LiOH) Peptide_Resin->Cleavage Release Crude_Peptide Crude Peptide (C-terminal carboxylate) Cleavage->Crude_Peptide Purification HPLC Purification Crude_Peptide->Purification Final_Peptide Purified Peptide Purification->Final_Peptide

Figure 1: Proposed workflow for solid-phase peptide synthesis.

Protocols

Part 1: Attachment of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid to Amine-Functionalized Resin

This protocol details the covalent attachment of the linker to a primary amine-bearing solid support. The use of a carbodiimide coupling agent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of N-hydroxysuccinimide (NHS) is a robust method for forming a stable amide bond.[5][6]

Materials:

  • Amine-functionalized resin (e.g., aminomethyl polystyrene, 100-200 mesh, 1.0 mmol/g loading)

  • (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

  • N-hydroxysuccinimide (NHS)

  • N,N-Dimethylformamide (DMF), peptide synthesis grade

  • Dichloromethane (DCM), peptide synthesis grade

  • Diisopropylethylamine (DIPEA)

Protocol:

  • Resin Swelling: Swell the amine-functionalized resin (1 g, 1.0 mmol) in DMF (10 mL) for 1 hour in a suitable reaction vessel with gentle agitation.

  • Activation of Linker: In a separate flask, dissolve (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (3.0 mmol, 3 eq.), EDC (3.0 mmol, 3 eq.), and NHS (3.0 mmol, 3 eq.) in DMF (10 mL). Stir at room temperature for 30 minutes to pre-activate the carboxylic acid.

  • Coupling Reaction: Drain the DMF from the swollen resin. Add the pre-activated linker solution to the resin. Add DIPEA (1.5 mmol, 1.5 eq.) and agitate the mixture at room temperature for 4-6 hours.

  • Washing: Drain the reaction mixture. Wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and finally with DMF (3 x 10 mL).

  • Capping of Unreacted Amines (Optional but Recommended): To block any unreacted amine groups on the resin, treat the resin with a solution of acetic anhydride (10% v/v) and DIPEA (5% v/v) in DMF for 30 minutes.

  • Final Washing and Drying: Wash the resin as in step 4. Dry the resin under high vacuum to a constant weight.

The successful attachment of the linker can be qualitatively assessed using a Kaiser test (ninhydrin test), which should be negative (colorless to yellow beads) indicating the absence of free primary amines.

Part 2: Standard Fmoc-Based Peptide Synthesis on the Linker-Functionalized Resin

Once the linker is attached, standard Fmoc-based SPPS protocols can be employed for peptide chain elongation.[7] The ester linkage of the (R)-4-Methoxy-3-methyl-4-oxobutanoic acid is expected to be stable to the basic conditions of Fmoc deprotection (e.g., 20% piperidine in DMF) and the acidic conditions of side-chain deprotection if a very acid-labile resin were used for comparison.

A generalized Fmoc-SPPS cycle is outlined below:

Fmoc_Cycle Start Peptide-Resin (N-terminal Fmoc) Deprotection Fmoc Deprotection (20% Piperidine/DMF) Start->Deprotection Wash1 Wash (DMF/DCM) Deprotection->Wash1 Coupling Couple next Fmoc-AA (e.g., HBTU/DIPEA) Wash1->Coupling Wash2 Wash (DMF/DCM) Coupling->Wash2 End Elongated Peptide-Resin (N-terminal Fmoc) Wash2->End Repeat cycle

Figure 2: A typical Fmoc-SPPS cycle for peptide elongation.

Part 3: Cleavage of the Peptide from the Resin

The final step is the release of the synthesized peptide from the solid support. For the proposed linker, this is achieved by saponification of the methyl ester. This method yields a peptide with a C-terminal carboxylic acid. Care must be taken as some amino acid side chains can be sensitive to basic conditions.

Materials:

  • Peptide-functionalized resin

  • Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

  • Tetrahydrofuran (THF)

  • Water, deionized

  • Trifluoroacetic acid (TFA) for neutralization

Protocol:

  • Resin Preparation: Swell the dried peptide-resin in THF (5 mL/g of resin) for 30 minutes.

  • Saponification: Prepare a 1 M aqueous solution of LiOH. Add the LiOH solution to the resin suspension to achieve a final concentration of approximately 0.2 M. Agitate the mixture at room temperature. The reaction time will need to be optimized (typically 2-4 hours), and can be monitored by cleaving small aliquots and analyzing by HPLC.

  • Quenching and Filtration: Filter the resin and collect the filtrate. Wash the resin with a small amount of THF/water (1:1).

  • Neutralization: Carefully neutralize the combined filtrate with 10% aqueous TFA to a pH of ~7.

  • Solvent Removal and Lyophilization: Remove the organic solvent (THF) under reduced pressure. Lyophilize the remaining aqueous solution to obtain the crude peptide.

Important Considerations:

  • Racemization: Saponification of N-methylamino acid esters has been shown to be prone to racemization. While standard amino acids are less susceptible, this should be evaluated for the specific peptide sequence.[8]

  • Side-Chain Protection: This cleavage protocol will not remove standard acid-labile side-chain protecting groups (e.g., tBu, Boc, Trt). This allows for the generation of protected peptide fragments if desired. A subsequent step with a strong acid cocktail (e.g., TFA/TIS/H2O) would be required for full deprotection.

Conclusion

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid presents a promising, though as yet unvalidated, new tool for solid-phase peptide synthesis. Its straightforward structure suggests a reliable and predictable behavior as a cleavable linker. The protocols provided herein are based on well-established chemical principles and offer a solid starting point for researchers wishing to explore the utility of this novel reagent. The chiral nature of the linker may provide unique advantages in specific applications, warranting further investigation.

References

  • Backes, B. J., & Ellman, J. A. (1999). An Alkanesulfonamide "Safety-Catch" Linker for Solid-Phase Synthesis. The Journal of Organic Chemistry, 64(7), 2322–2330.
  • Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
  • García-Ramos, Y., Paradís-Bas, M., Tulla-Puche, J., & Albericio, F. (2010). ChemMatrix® for complex peptides and combinatorial chemistry. Journal of Peptide Science, 16(12), 675-678.
  • Guillén, E., & Albericio, F. (2014). Linkers, Resins, and General Procedures for Solid-Phase Peptide Synthesis.
  • National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 13925570, 4-methoxy-3-methyl-4-oxobutanoic acid. Retrieved from [Link]

  • PubChemLite. (n.d.). 4-methoxy-3-methyl-4-oxobutanoic acid (C6H10O4). Retrieved from [Link]

  • Rink, H. (1987). Solid-phase synthesis of protected peptide fragments using a trialkoxy-diphenyl-methylester resin. Tetrahedron Letters, 28(33), 3787-3790.
  • Oceand, T., & Bérubé, G. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 70(13), 5293–5296.
  • YouTube. (2022, October 11). 374 BCH3023 Saponification of Esters. Retrieved from [Link]

  • Albericio, F., & Barany, G. (1987). An acid-labile anchoring linkage for solid-phase synthesis of C-terminal peptide amides under mild conditions. International Journal of Peptide and Protein Research, 30(2), 206-216.
  • Bray, B. L. (2003). Large-scale manufacture of peptide therapeutics by chemical synthesis. Nature Reviews Drug Discovery, 2(7), 587–593.
  • Camarero, J. A., Hackel, B. J., de Yoreo, J. J., & Mitchell, A. R. (2004). Fmoc-based synthesis of peptide α-thioesters. Journal of Organic Chemistry, 69(12), 4145-4151.
  • Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161–214.
  • Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154.
  • Patek, M., & Lebl, M. (1991). Safety-catch acid-labile (SCAL) linkers for solid-phase synthesis. Tetrahedron Letters, 32(32), 3891-3894.
  • Wang, S. S. (1973). p-Alkoxybenzyl Alcohol Resin and p-Alkoxybenzyloxycarbonylhydrazide Resin for Solid Phase Synthesis of Protected Peptide Fragments. Journal of the American Chemical Society, 95(4), 1328–1333.
  • Yan, L. Z., & Dawson, P. E. (2001). Synthesis of peptides and proteins without cysteine residues by native chemical ligation. Journal of the American Chemical Society, 123(4), 526-533.
  • Zhang, L., & Tam, J. P. (1997). Thia-zipper-like cyclization of a 2-aminoethanethiol-derivatized peptide on a solid support. Journal of the American Chemical Society, 119(10), 2363-2370.
  • Zoller, F., & Mutter, M. (1998). A new safety-catch linker for the synthesis of C-terminal peptide amides by SPPS. Tetrahedron Letters, 39(12), 1483-1486.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stereochemical Integrity of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

Welcome to the technical support center for the synthesis and handling of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid. This guide is designed for researchers, scientists, and drug development professionals who are working...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis and handling of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid. This guide is designed for researchers, scientists, and drug development professionals who are working with this chiral molecule and need to ensure its stereochemical integrity. Here, we will delve into the causes of racemization and provide practical, field-tested solutions to prevent its occurrence during your synthetic procedures.

Understanding the Challenge: Why is Racemization a Concern?

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid possesses a single stereocenter at the C3 position, which is alpha to a carboxylic acid group. The hydrogen atom at this chiral center is susceptible to abstraction under certain conditions, leading to the formation of a planar enolate intermediate.[1][2][3][4] Reprotonation of this achiral intermediate can occur from either face, resulting in a mixture of both (R) and (S) enantiomers, a process known as racemization.[1][3][4] Maintaining the enantiomeric purity of this compound is critical, particularly in pharmaceutical applications where biological activity is often enantiomer-specific.

The primary factors that can induce racemization include:

  • pH: Both acidic and basic conditions can catalyze the enolization process.[1][5][6]

  • Temperature: Higher temperatures provide the necessary activation energy for proton abstraction, increasing the rate of racemization.[5]

  • Solvents: Polar, protic solvents can facilitate the proton transfer required for enolization.[5]

  • Reagents: Strongly basic reagents or reactions that generate basic byproducts can promote the formation of the enolate intermediate.[5]

Troubleshooting Guide: Preventing Racemization in Your Synthesis

This section addresses specific issues you may encounter during the synthesis of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid and its derivatives.

Q1: I'm observing significant loss of enantiomeric excess (e.e.) after converting the carboxylic acid to its methyl ester. What's causing this and how can I prevent it?

Likely Cause: Traditional esterification methods, such as Fischer esterification, which involve strong acids and high temperatures, are prime conditions for racemization. The acidic environment promotes the formation of the enol tautomer, leading to a loss of stereochemical integrity.

Recommended Solutions:

  • Mild Coupling Reagents: Employ coupling reagents that operate under neutral or mildly acidic/basic conditions and at lower temperatures. These reagents activate the carboxylic acid for nucleophilic attack by the alcohol without creating a harsh environment conducive to enolization.

Coupling Reagent ClassExamplesKey Advantages
Carbodiimides DCC (Dicyclohexylcarbodiimide), EDAC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)Widely used, effective at room temperature. Often used with additives to suppress racemization.[5][7][8]
Phosphonium Salts BOP (Benzotriazol-1-yl-oxy-tris(dimethylamino)phosphonium hexafluorophosphate)Excellent coupling efficiency, though a carcinogenic byproduct (HMPA) is formed.[8]
Uronium/Aminium Salts HATU, HBTU, TBTUHigh coupling rates with minimal side reactions.[8]
Ynamides (Zhao Reagents) MYMsA, MYTsAOperate under neutral conditions, avoiding base-induced racemization.[9][10]
Other Novel Reagents CMPI (Mukaiyama's reagent), NDTPOffer high efficiency and excellent racemization suppression.[10]
  • Steglich Esterification: This is a reliable method that utilizes a carbodiimide like DCC or DIC in the presence of a catalytic amount of 4-dimethylaminopyridine (DMAP). The reaction is typically run at room temperature or below, significantly minimizing the risk of racemization.[5]

Workflow for Racemization-Minimized Esterification

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Analysis Start (R)-Acid Solvent Dissolve in Anhydrous DCM Start->Solvent Reagents Add Alcohol & DMAP (cat.) Solvent->Reagents Cool Cool to 0 °C Reagents->Cool AddDCC Add DCC/DIC solution Cool->AddDCC Warm Warm to RT, stir 12-24h AddDCC->Warm Filter Filter DCU byproduct Warm->Filter Concentrate Concentrate Filter->Concentrate Purify Column Chromatography Concentrate->Purify Analyze Chiral HPLC for e.e. Purify->Analyze End (R)-Ester with high e.e. Analyze->End

Caption: Workflow for a racemization-minimized esterification.

Q2: I need to perform a reaction that requires a basic catalyst. How can I deprotonate the carboxylic acid without causing racemization at the alpha-carbon?

Likely Cause: The use of strong, unhindered bases can lead to competitive deprotonation at the acidic α-carbon, forming the planar enolate and causing racemization.[2][5]

Recommended Solutions:

  • Sterically Hindered, Non-Nucleophilic Bases: Utilize bases that are too bulky to easily access the α-proton but can readily deprotonate the more accessible carboxylic acid proton.

BaseRecommended SolventTemperatureRationale
Proton Sponge (1,8-Bis(dimethylamino)naphthalene) Aprotic (e.g., DCM, Toluene)0 °C to RTHighly basic but sterically hindered and non-nucleophilic.
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) Aprotic (e.g., THF, MeCN)Low Temp (-20 °C to 0 °C)Strong, non-nucleophilic base. Use at low temperatures is crucial.
DIPEA (N,N-Diisopropylethylamine) Aprotic (e.g., DCM)0 °C to RTA common, hindered amine base suitable for many applications.[8]
  • Reaction Conditions: Always perform base-catalyzed reactions at the lowest possible temperature that allows the desired transformation to proceed. This minimizes the kinetic energy available for the unwanted deprotonation at the α-carbon.

Q3: How can I accurately determine the enantiomeric excess of my product?

Answer: The most reliable and widely used method for determining the enantiomeric excess (e.e.) of chiral compounds like (R)-4-Methoxy-3-methyl-4-oxobutanoic acid is High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) .[11][12]

  • Principle: Chiral HPLC separates enantiomers by creating transient diastereomeric interactions between the analyte and the chiral stationary phase.[12] This results in different retention times for the (R) and (S) enantiomers, allowing for their separation and quantification.

  • Calculation: The e.e. is calculated from the integrated peak areas of the two enantiomers.[12] ee (%) = [ |(Area_R - Area_S)| / (Area_R + Area_S) ] * 100

Alternative Analytical Techniques:

  • Gas Chromatography (GC) with a chiral column: Suitable for volatile derivatives.

  • Circular Dichroism (CD) Spectroscopy: Can be used to determine the enantiomeric ratio.[13]

  • NMR Spectroscopy with Chiral Shift Reagents: Can be used to differentiate between enantiomers.

Frequently Asked Questions (FAQs)

Q: Can racemization occur during storage? A: While less common than during a reaction, racemization can occur over long-term storage, especially if the compound is stored in a non-neutral solution (e.g., containing trace acid or base) or at elevated temperatures. For optimal stability, store the compound as a solid in a cool, dry, and dark place.

Q: Are there any coupling reagents that are considered "racemization-free"? A: While no reagent can guarantee 100% prevention of racemization under all conditions, some are specifically designed to minimize this risk. Ynamides (Zhao reagents) and certain Oxyma derivatives are marketed as having a very low propensity for causing racemization because they operate under mild, near-neutral conditions.[9][10]

Q: I am performing a multi-step synthesis. At which step is racemization most likely to occur? A: Racemization is most likely to occur during any step that involves activation of the carboxyl group or exposure of the chiral center to acidic, basic, or high-temperature conditions. Pay close attention to esterification, amidation, and any reactions requiring deprotonation.

Experimental Protocols

Protocol 1: Chiral HPLC Analysis of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid
  • Column Selection: A polysaccharide-based chiral stationary phase (e.g., Chiralpak series) is often a good starting point.

  • Mobile Phase Preparation: A typical mobile phase would be a mixture of hexane and isopropanol with a small amount of a modifier like trifluoroacetic acid (TFA) to improve peak shape. An example starting condition is 90:10 Hexane:IPA + 0.1% TFA.

  • Sample Preparation: Dissolve a small amount of your sample (approx. 1 mg/mL) in the mobile phase.

  • HPLC Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 25 °C

    • Detection: UV at 210 nm

    • Injection Volume: 10 µL

  • Data Analysis: Integrate the peaks corresponding to the (R) and (S) enantiomers and calculate the enantiomeric excess using the formula provided above.

Visualizing the Mechanism of Racemization

The following diagram illustrates the key mechanistic step responsible for the loss of stereochemistry at the alpha-carbon.

Sources

Optimization

purification strategies for (R)-4-Methoxy-3-methyl-4-oxobutanoic acid crude mixtures

Technical Support Center: Purification of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid Ticket ID: PUR-MMS-004 Subject: Troubleshooting Purification & Isolation of (R)-Mono-Methyl-2-Methylsuccinate Assigned Specialist: Senio...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

Ticket ID: PUR-MMS-004 Subject: Troubleshooting Purification & Isolation of (R)-Mono-Methyl-2-Methylsuccinate Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are working with (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (also known as (R)-2-methylsuccinic acid 4-methyl ester). This molecule presents a trifecta of purification challenges:

  • Regioisomerism: Separating the desired "3-methyl" isomer (ester adjacent to methyl) from the "2-methyl" isomer (acid adjacent to methyl).

  • Chemical Stability: The methyl ester is susceptible to hydrolysis under strong acidic/basic conditions, leading to the diacid impurity.

  • Enantiomeric Purity: Ensuring high ee% of the (R)-isomer against the (S)-enantiomer.

This guide provides a modular troubleshooting approach, moving from bulk chemical cleanup to high-precision stereochemical resolution.

Module 1: Chemical Purity & Bulk Cleanup

Status: Removing Diesters (neutral) and Diacids (highly polar).

Q: My crude mixture contains significant amounts of dimethyl 2-methylsuccinate and 2-methylsuccinic acid. How do I isolate the mono-ester efficiently?

A: The most robust method is a pH-Controlled Differential Extraction . The mono-ester (pKa ~4.5) has solubility properties intermediate between the neutral diester and the highly polar diacid.

Protocol:

  • Dissolution: Dissolve the crude oil in saturated NaHCO₃ (pH ~8.0–8.5).

    • Why: At this pH, the mono-ester and diacid are deprotonated (anionic/water-soluble). The diester remains neutral (organic-soluble).

  • Wash 1 (Diester Removal): Wash the aqueous layer twice with MTBE (Methyl tert-butyl ether) or DCM (Dichloromethane) .

    • Discard the organic layer (contains diester and neutral impurities).

  • Acidification (Critical Step): Cool the aqueous layer to 0–5°C. Slowly acidify with 1M HCl or 10% citric acid to pH 3.5–4.0 .

    • Why: Do not drop to pH 1. The diacid (pKa₁ ~3.8, pKa₂ ~5.5) is more soluble in water than the mono-ester. By targeting pH ~3.5, you preferentially protonate the mono-ester (making it organic-soluble) while keeping a portion of the diacid ionized or trapped in the aqueous phase due to its high polarity.

  • Extraction: Extract the aqueous phase with EtOAc (Ethyl Acetate) .

  • Wash 2 (Diacid Removal): Wash the EtOAc layer with cold Brine (saturated NaCl) followed by a small volume of cold water.

    • Why: The diacid is significantly more water-soluble than the mono-ester.

  • Drying: Dry over Na₂SO₄ and concentrate.

Troubleshooting Table:

Observation Root Cause Corrective Action
Low Yield pH was too high during extraction; mono-ester remained in water. Adjust aqueous phase to pH 2.5–3.0 and re-extract.
High Diacid Content pH was too low (<2.0) or water washes were skipped. Perform a back-wash of the organic layer with pH 4.0 buffer.

| Ester Hydrolysis | Exotherm during acidification or prolonged exposure to base. | Keep T < 5°C; minimize time in NaHCO₃. |

Module 2: Regioisomer Separation

Status: Differentiating (R)-HOOC-CH₂-CH(Me)-COOMe (Desired) from (R)-HOOC-CH(Me)-CH₂-COOMe (Impurity).

Q: NMR shows a mixture of regioisomers. Can I separate them by crystallization?

A: Direct crystallization of the free acid mono-ester is rarely effective for regio-separation because both isomers are oils or low-melting solids with similar solubilities.

Strategy: If your synthesis involved the opening of 2-methylsuccinic anhydride with methanol, you likely have a mixture favoring the wrong isomer (the 2-methyl isomer, where the ester forms at the less hindered carbonyl).

  • The "3-methyl" isomer (your target) has the ester adjacent to the methyl group (sterically hindered ester).

  • The "2-methyl" isomer has the acid adjacent to the methyl group (sterically hindered acid).

Recommended Solution: Flash Chromatography Because the steric environments of the free carboxylic acids differ, they interact differently with silica.

  • Stationary Phase: Silica Gel (Standard 40–63 µm).

  • Mobile Phase: Hexanes:EtOAc (start 9:1, gradient to 6:4) + 1% Acetic Acid .

  • Why Acetic Acid: It suppresses the ionization of the carboxylic acid, preventing "streaking" and sharpening the peaks to allow resolution of the close-running regioisomers. The "hindered acid" (2-methyl isomer) generally elutes slightly faster than your target "unhindered acid" (3-methyl isomer).

Module 3: Enantiomeric Enrichment (Chiral Resolution)

Status: Upgrading ee% from <90% to >99%.

Q: My ee is only 85%. How do I upgrade it without running a chiral column?

A: Diastereomeric salt crystallization is the industry standard for this substrate. You need a chiral amine base.[1]

Protocol (Chiral Salt Resolution):

  • Screening: The most effective resolving agents for methylsuccinic derivatives are typically (R)-(+)-1-Phenylethylamine or (S)-(-)-1-Phenylethylamine .

  • Salt Formation:

    • Dissolve your crude mono-ester (1.0 eq) in Isopropanol (IPA) or Ethanol .

    • Add (R)-1-Phenylethylamine (1.0 eq) slowly.

    • Heat to reflux to ensure full dissolution, then cool slowly to room temperature (or 4°C).

  • Recrystallization: Filter the precipitate. This is the diastereomeric salt.

    • Check the ee of the salt (liberate a small sample).

    • If ee < 98%, recrystallize the salt from hot IPA.

  • Liberation:

    • Suspend the purified salt in EtOAc.

    • Wash with 1M HCl (removes the amine into the aqueous layer).

    • Dry and concentrate the organic layer to obtain the pure (R)-mono-ester.

Note: Since you want the (R)-acid derivative, using (R)-amine usually crystallizes the (R,R)-salt, but this must be empirically verified as the solubility of (R,R) vs (R,S) pairs varies.

Module 4: Workflow Visualization

The following diagram illustrates the integrated purification logic for a crude mixture containing diesters, diacids, and enantiomeric impurities.

PurificationStrategy Crude Crude Mixture (Mono-ester, Diester, Diacid) Dissolve Dissolve in Sat. NaHCO3 (pH 8.5) Crude->Dissolve Wash Wash with MTBE/DCM Dissolve->Wash OrgWaste Organic Layer (Discard Diester) Wash->OrgWaste Organic AqPhase Aqueous Phase (Mono-ester + Diacid) Wash->AqPhase Aqueous Acidify Acidify to pH 3.5 (0-5°C) AqPhase->Acidify Extract Extract into EtOAc Acidify->Extract WashBrine Wash with Brine/Water Extract->WashBrine AqWaste Aqueous Waste (Remove Diacid) WashBrine->AqWaste Aqueous CrudePure Crude Mono-Ester (Chemically Pure, Low ee) WashBrine->CrudePure Organic SaltRes Salt Crystallization with (R)-Phenylethylamine CrudePure->SaltRes If ee < 98% Final Pure (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (>98% ee, >95% purity) CrudePure->Final If ee is sufficient SaltRes->Final Acid Liberation

Caption: Figure 1.[2] Integrated purification workflow for (R)-4-Methoxy-3-methyl-4-oxobutanoic acid, highlighting the critical pH swing for chemical purification and salt crystallization for optical purity.

References & Authoritative Sources

  • Regioisomer Synthesis & Properties:

    • Context: Synthesis of methyl succinate derivatives often utilizes the hydrogenation of itaconic acid esters or the opening of anhydrides.

    • Source: Li, J., et al. (2022).[3] "Asymmetric Synthesis of Both Enantiomers of Dimethyl 2-Methylsuccinate by the Ene-Reductase-Catalyzed Reduction." Catalysts, 12(10), 1133.

    • Relevance: Establishes the difficulty in regio-control and validates the structure of methyl succinate derivatives.

  • Chiral Resolution Strategies:

    • Context: Use of chiral amines (phenylethylamine) for resolving branched carboxylic acids.[1]

    • Source: Organic Syntheses, Coll.[4] Vol. 8, p. 467 (1993); Vol. 67, p. 13 (1989). "Resolution of Methylsuccinic Acid."

    • Relevance: Provides the foundational protocol for salt resolution of the parent acid, which is directly adaptable to the mono-ester.

  • General Purification of Half-Esters:

    • Context: Acid-base extraction logic for separating mono-esters from diesters.

    • Source: Vogel, A.I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. Section on "Purification of Esters and Acids."[1][5]

    • Relevance: Validates the pKa-based separation logic (Module 1).

  • Enzymatic Regio-Resolution (Alternative Strategy):

    • Context: If chemical separation fails, enzymes can selectively hydrolyze the unhindered ester.

    • Source: Guanti, G., et al. (1986). "Enzymatic partial hydrolysis of dimethyl 3-methylaspartate and dimethyl 2-methylsuccinate." Journal of Organic Chemistry.

    • Relevance: Confirms that enzymes (like PLE or Candida antarctica lipase) are often required if the "3-methyl" vs "2-methyl" ratio is poor.

Sources

Troubleshooting

Technical Support Center: Solubilization &amp; Stability of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

Current Status: Operational Topic: Aqueous Solubilization & Hydrolytic Stability Target Molecule: (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0 / Analogous to Monomethyl 3-methylsuccinate) Executive Summary...

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Operational Topic: Aqueous Solubilization & Hydrolytic Stability Target Molecule: (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0 / Analogous to Monomethyl 3-methylsuccinate)

Executive Summary & Molecule Profile

The Core Challenge: Researchers often encounter a paradox with (R)-4-Methoxy-3-methyl-4-oxobutanoic acid . As a carboxylic acid, it requires a pH >


 (~4.5) to ionize and dissolve in water. However, it contains a methyl ester  moiety at the C4 position. Esters are susceptible to base-catalyzed hydrolysis.

If you raise the pH too high (pH > 8.0) to force solubility, you risk saponifying the ester, degrading your compound into methylsuccinic acid (the dicarboxylic acid) and methanol.

The Solution: You must operate in the "Goldilocks Zone" (pH 5.5 – 6.5) . This guide provides the precise protocols to achieve thermodynamic solubility without compromising chemical integrity.

Physicochemical Profile[1][2][3][4][5][6][7][8][9][10][11]
PropertyValue / DescriptionImplication
Molecular Structure

Amphiphilic: Polar head (acid), Lipophilic tail (ester/methyl).
Predicted

4.42 ± 0.17 (Carboxylic Acid)At pH 4.4, 50% is ionized. At pH 6.4, 99% is ionized.
Water Solubility (Free Acid) Low / Slightly SolubleRequires ionization or organic co-solvents.
Hydrolytic Stability Labile at pH > 8.0 Avoid strong bases (NaOH) or high temperatures.
LogP ~0.1 - 0.7Moderately lipophilic; crosses membranes but resists pure water.

Diagnostic Workflow

Before starting, determine your experimental constraints using this decision matrix.

SolubilityDecisionTree Start START: Define Constraints IsBiological Is the application biological (Cell culture/In vivo)? Start->IsBiological CanUseDMSO Is DMSO/Ethanol allowed? IsBiological->CanUseDMSO No (Chemistry/Analytical) StrictPH Is strict pH 7.4 required? IsBiological->StrictPH Yes MethodA METHOD A: Controlled Neutralization (pH 6.0 - 6.5) CanUseDMSO->MethodA No MethodB METHOD B: Co-Solvent System (DMSO + PBS) CanUseDMSO->MethodB Yes StrictPH->MethodA No (Low Conc. ok) MethodC METHOD C: Cyclodextrin Complex (HP-β-CD) StrictPH->MethodC Yes (High Conc. needed)

Figure 1: Decision tree for selecting the optimal solubilization strategy based on experimental tolerance for organic solvents and pH sensitivity.

Troubleshooting Guides & Protocols

Method A: The "Stepwise Titration" (Recommended for Aqueous Buffers)

Best for: Analytical standards, enzymatic assays, and mild biological buffers.

The Concept: Instead of dumping the solid into a buffer (which may not dissolve due to the "common ion effect" or kinetic barriers), we dissolve the acid in a minimum volume of weak base, then dilute.

Protocol:

  • Weigh the target amount of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid.

  • Suspend in 80% of the final volume of distilled water. (It will likely remain cloudy/precipitated).

  • Monitor pH continuously.

  • Add Base: Slowly add 0.1 M Sodium Bicarbonate (

    
    )  or dilute KOH .
    
    • Critical Warning: Do NOT use 1M or 5M NaOH. A droplet of concentrated NaOH creates a local "hotspot" of pH 14, instantly hydrolyzing the ester bond before mixing occurs.

  • Target pH: Stop adding base when the solution clears and pH reaches 6.0 – 6.5 .

  • Back-titrate (Optional): If you overshoot to pH > 7.5, quickly lower it with dilute HCl to prevent hydrolysis.

  • Finalize: Bring to volume with water or buffer.

Method B: The Co-Solvent "Spike"

Best for: High-throughput screening, hydrophobic environments.

The Concept: Dissolve the compound in a water-miscible organic solvent first to overcome the crystal lattice energy, then dilute into the aqueous medium.

Protocol:

  • Prepare a 100 mM stock solution in pure DMSO (Dimethyl sulfoxide) or Absolute Ethanol . The compound is highly soluble in these.

  • Prepare your aqueous media (e.g., PBS pH 7.4).

  • Vortex the aqueous media rapidly.

  • Inject the DMSO stock into the vortexing media.

    • Limit: Keep DMSO concentration < 1% (v/v) for cell assays to avoid cytotoxicity.

    • Result: The rapid dispersion prevents the formation of large crystals.

Frequently Asked Questions (Technical FAQ)

Q1: I dissolved the compound at pH 10, but my LC-MS shows two peaks now. What happened?

A: You induced base-catalyzed ester hydrolysis (Saponification) . The second peak is likely (R)-Methylsuccinic acid (the dicarboxylic acid), resulting from the loss of the methyl ester group.

  • Mechanism: Hydroxide ions (

    
    ) attack the carbonyl carbon of the ester.
    
  • Fix: Never exceed pH 8.0. If high pH is required for a specific reaction, keep the temperature at 4°C and minimize exposure time.

Q2: Why not just use PBS (pH 7.4) directly?

A: You can, but kinetic solubility is often the bottleneck. Dropping the solid acid into pH 7.4 buffer often results in a "gummy" precipitate because the proton exchange at the solid-liquid interface is slow. It is thermodynamically soluble, but kinetically trapped.

  • Pro Tip: Pre-dissolve in a small volume of DMSO (Method B) or adjust pH from acidic to neutral (Method A) to bypass this kinetic barrier.

Q3: Can I autoclave solutions of this compound?

A: Absolutely not. Autoclaving (121°C, high pressure) acts as a catalyst for hydrolysis. Even at neutral pH, the thermal energy will cleave the ester bond.

  • Sterilization: Use 0.22 µm PES or PVDF syringe filters for sterilization.

Mechanistic Visualization: Stability vs. Solubility

Understanding the competing forces is critical for assay design.

StabilityMechanism cluster_zone The Goldilocks Zone (pH 5.5 - 6.5) Solid Solid Form (Protonated Acid) Soluble Soluble Carboxylate (R-COO-) Solid->Soluble Deprotonation (pH > 4.5) Soluble->Solid Precipitation (pH < 4.0) Degraded Degraded Product (Dicarboxylic Acid) Soluble->Degraded Hydrolysis (pH > 8.0 OR Heat)

Figure 2: The chemical pathway showing the narrow window between solubility (ionization) and degradation (hydrolysis).

References

  • PubChem. (2024).[1] Compound Summary: 4-Methoxy-3-methyl-4-oxobutanoic acid.[2] National Library of Medicine. [Link]

  • Serjeant, E. P., & Dempsey, B. (1979). Ionisation Constants of Organic Acids in Aqueous Solution. IUPAC Chemical Data Series No. 23. Pergamon Press.
  • Larsson, L. (1981). Hydrolysis of esters of dicarboxylic acids. Acta Chemica Scandinavica.
  • Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Source for kinetic vs. thermodynamic solubility protocols).

Sources

Optimization

removing impurities from (R)-4-Methoxy-3-methyl-4-oxobutanoic acid via crystallization

The following technical guide is structured as a Tier-3 Support Response from a Process Development Center. It addresses the specific physicochemical challenges of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured as a Tier-3 Support Response from a Process Development Center. It addresses the specific physicochemical challenges of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0), particularly its low melting point and tendency to form oils.

Subject: Purification Protocol for (R)-4-Methoxy-3-methyl-4-oxobutanoic acid Status: Open | Priority: High Assigned Specialist: Senior Process Chemist, Chiral Separations Unit

Executive Summary & Molecule Profile

You are encountering difficulties crystallizing (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (also known as (R)-3-methylsuccinic acid 4-methyl ester). This is a known issue caused by the molecule's physical properties.

  • The Core Challenge: This compound has a melting point (MP) of approximately 40–42°C .

  • The Consequence: At standard room temperature, it exists on the thermodynamic border between solid and liquid. It frequently "oils out" rather than crystallizing, especially if impurities (enantiomers or regioisomers) depress the melting point further.

  • The Solution: You must switch from evaporative crystallization to controlled cooling crystallization at sub-ambient temperatures, or utilize salt formation for robust purification.

Physicochemical Data Table
PropertyValueImplication for Processing
Melting Point 40–42°C (Pure)Processing >35°C risks oil formation.
Solubility High in alcohols, EtOAc, DCM"Good" solvents are too good; requires anti-solvents.
Chiral Stability Susceptible to RacemizationAvoid strong bases or high heat (>60°C).
Chemical Stability Ester Hydrolysis RiskAvoid water/methanol mixtures; use anhydrous solvents.

Critical Solvent Systems

For the free acid, single-solvent systems rarely work due to high solubility. You must use a Solvent/Anti-Solvent binary system.

SystemRatio (v/v)Crystallization TempNotes
Toluene / Heptane 1:3 to 1:5-10°C to 0°CRecommended. Toluene solubilizes the oil; Heptane forces lattice formation.
IPE / Hexane 1:2-20°CDiisopropyl Ether (IPE) is excellent but requires lower temperatures.
EtOAc / Heptane 1:10-15°CRisk of oiling out is higher; use only if Toluene is restricted.

Process Note: Always dry your organic phase (Na₂SO₄) before crystallization. Traces of water will initiate hydrolysis to the di-acid (3-methylsuccinic acid), which precipitates as a gummy impurity.

Protocol A: Direct Crystallization (The "Cold" Route)

Use this method if your crude purity is >90% and you need to remove minor chemical impurities.

Step 1: Dissolution Dissolve the crude oil in Toluene (2 volumes relative to weight, e.g., 2 mL per gram). Heat gently to 30°C. Do not overheat.

Step 2: Anti-Solvent Addition Slowly add Heptane (4 volumes) dropwise while stirring. The solution may turn cloudy.

Step 3: Seeding (Critical) Cool the mixture to 15°C . Add seed crystals (0.5 wt%).

  • Troubleshooting: If you lack seeds, scratch the glass wall with a glass rod or dip a rod in liquid N₂ and insert it to induce nucleation.

Step 4: Controlled Cooling Cool the slurry to -10°C at a rate of 5°C per hour. Rapid cooling will trap impurities. Hold at -10°C for 4 hours.

Step 5: Isolation Filter quickly on a chilled funnel. Wash with cold Heptane (-10°C). Vacuum dry at ambient temperature (do not heat).

Protocol B: Amine Salt Upgrade (The "Robust" Route)

Use this method if your crude purity is <90% or if the material persistently oils out. This is the industry standard for low-melting chiral acids.

Concept: Convert the low-melting acid into a high-melting salt (e.g., Dicyclohexylamine salt, MP >120°C), crystallize the salt to purge impurities, then break the salt to recover the pure acid.

Workflow Diagram

SaltPurification Start Crude Acid (Oil) SaltForm Add Dicyclohexylamine (DCHA) in Ethyl Acetate (1.05 eq) Start->SaltForm Cryst Crystallize Salt (Heat to reflux, cool to 20°C) SaltForm->Cryst Filter Filter DCHA Salt (Rejects impurities in filtrate) Cryst->Filter Break Salt Break Partition: MTBE / 1N HCl Filter->Break Solid Salt Wash Wash Organic Layer (Water/Brine) Break->Wash Evap Evaporate Solvent (<35°C) Wash->Evap Final Pure Acid (Solid) Evap->Final

Figure 1: Purification workflow via Dicyclohexylamine (DCHA) salt formation.

Protocol Steps:

  • Dissolve crude acid in Ethyl Acetate (5 vol).

  • Add Dicyclohexylamine (DCHA) (1.05 equivalents) dropwise. The reaction is exothermic; maintain Temp < 30°C.

  • The salt usually precipitates immediately. Heat to reflux to dissolve, then cool slowly to 20°C.

  • Filter the white solid. (This step removes the (S)-enantiomer and regioisomers which remain in the mother liquor).

  • Salt Break: Suspend the solid in MTBE (Methyl tert-butyl ether) and add 1N HCl until the aqueous pH is < 2.

  • Separate layers. The organic layer contains your purified acid. Dry and evaporate.[1][2]

Troubleshooting Guide (FAQ)

Ticket #1: "The product turned into a sticky oil at the bottom of the flask."

Diagnosis: This is "Oiling Out" (Liquid-Liquid Phase Separation). It happens when the temperature is above the metastable limit or cooling is too fast. Fix:

  • Re-heat the mixture until the oil dissolves.

  • Add more Toluene (solubilizer).[3]

  • Add seed crystals at a higher temperature (e.g., 25°C).

  • Cool much slower (1°C/hour).

Ticket #2: "My enantiomeric excess (ee%) is stuck at 85%."

Diagnosis: Direct crystallization is often inefficient for optical purification if the eutectic point is unfavorable. Fix: Switch to Protocol B (Salt Formation) . The crystal lattice of the DCHA salt is much more selective for the (R)-isomer than the free acid lattice is.

Ticket #3: "I see a new impurity peak at RRT 0.8 after crystallization."

Diagnosis: This is likely the Di-acid (3-methylsuccinic acid) caused by hydrolysis of the methyl ester. Fix:

  • Ensure all solvents are anhydrous.

  • Avoid methanol or water in the crystallization solvent.

  • Store the final product under Nitrogen at 4°C.

References

  • Physical Properties & Synthesis

    • Organic Syntheses, Coll. Vol. 3, p. 615 (1955); Vol. 26, p. 54 (1946).
  • Crystallization Methodology: Tung, H. H., et al. Crystallization of Organic Compounds: An Industrial Perspective. Wiley-AIChE, 2009. (General reference for oiling-out phenomena).
  • Kozma, D. CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press, 2001.

Sources

Troubleshooting

minimizing side reactions in the functionalization of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

[1][2] Current Status: Operational Ticket Focus: Minimizing Side Reactions (Racemization, Cyclization, Regio-scrambling) Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Current Status: Operational Ticket Focus: Minimizing Side Reactions (Racemization, Cyclization, Regio-scrambling) Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1]

Executive Summary & Molecule Profile[1][2][3]

Subject: (R)-4-Methoxy-3-methyl-4-oxobutanoic acid CAS: 83509-04-0 (Generic ref) Structure:


[1][2]

This molecule is a "half-ester" of methylsuccinic acid.[1] Unlike standard amino acids or simple fatty acids, it presents a unique "Trojan Horse" risk: Intramolecular Cyclization .[1]

The proximity of the methyl ester (C4) to the free carboxylic acid (C1) creates a high probability of forming 3-methylsuccinic anhydride upon activation.[2] If this anhydride forms, you lose control over regioselectivity and stereochemical integrity.[1]

The Three Pillars of Failure:

  • Cyclization: Formation of the anhydride (regiochemical scrambling).[1]

  • Racemization: Base-catalyzed epimerization at the C3 position (alpha to the ester).[1]

  • Chemoselectivity: Inadvertent reduction or hydrolysis of the methyl ester.[1]

Knowledge Base Article (KBA-001): Preventing Cyclization & Regio-scrambling

Issue: Users often report obtaining a mixture of isomers (regioisomers) or lower yields than expected during amide coupling or esterification.[1][2]

Root Cause: When you activate the free acid (C1) with a slow-reacting electrophile (like a carbodiimide without an additive) or heat, the carbonyl oxygen of the C4-ester attacks the activated C1 species.[2] This releases methanol and forms 3-methylsuccinic anhydride .[1]

  • Consequence: The nucleophile then attacks the anhydride. It can attack either carbonyl, giving you a mixture of the desired product and the unwanted isomer.

Protocol: The "Cold-Fast" Activation Strategy

To prevent cyclization, the intermolecular reaction (with your amine/alcohol) must be kinetically faster than the intramolecular cyclization.

Recommended Reagents:

  • Coupling Agent: HATU or COMU (Fast kinetics).[1][2] Avoid EDC/DCC unless used with HOAt/Oxyma.[1]

  • Base: DIPEA (Diisopropylethylamine) or NMM (N-Methylmorpholine).[1][2] Never use DBU or TEA (too nucleophilic/basic).[1][2]

  • Solvent: DMF or DCM (anhydrous).[1][2]

Step-by-Step Procedure:

  • Dissolution: Dissolve 1.0 eq of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid in anhydrous DMF (0.2 M concentration).

  • Cooling: Cool the solution to 0°C in an ice/water bath. Crucial: Do not start at room temperature.

  • Activation: Add 1.05 eq of HATU.

  • Base Addition: Add 2.0 eq of DIPEA dropwise. Stir for only 2–5 minutes.

    • Why? Long pre-activation times increase the chance of cyclization.[1]

  • Nucleophile Addition: Immediately add the amine (1.1 eq).[1]

  • Warm-up: Allow to warm to Room Temperature (RT) over 2 hours.

Data: Coupling Efficiency vs. Conditions

Activation MethodTemperatureAdditiveResultCyclization Risk
HATU / DIPEA 0°C

RT
None >95% Desired Product Low
EDC / DMAPRTNone60% Mix of IsomersCritical
Thionyl ChlorideRefluxNone100% AnhydrideGuaranteed
Mixed Anhydride-15°CIBCF90% Desired ProductLow (Technique dependent)

Knowledge Base Article (KBA-002): Preserving Stereochemistry (Racemization)

Issue: Loss of the (R)-configuration (dropping ee%).

Root Cause: The chiral center at C3 is alpha to the methyl ester . While esters are less acidic than ketones (pKa ~25 vs ~20), the proton is still labile.

  • Direct Deprotonation: Using strong bases (NaH, LDA) or excess tertiary amine will deprotonate C3, leading to an enolate and subsequent racemization.[1]

  • Anhydride Pathway: If the anhydride forms (see KBA-001), it is highly prone to tautomerization, which destroys the stereocenter.

Visualizing the Danger Zone

The following diagram illustrates the "Safe Path" (Direct Coupling) vs. the "Fatal Path" (Anhydride/Racemization).

G cluster_risk High Risk Zone Start (R)-4-Methoxy-3-methyl- 4-oxobutanoic acid Activated Activated Species (O-Acylurea / Active Ester) Start->Activated HATU/DIPEA, 0°C Product Desired (R)-Amide/Ester Activated->Product Amine (Fast Attack) Anhydride 3-Methylsuccinic Anhydride Activated->Anhydride Slow Attack / Heat (Cyclization) Racemate Racemic Mixture (R/S) Anhydride->Racemate Tautomerization RegioMix Regioisomer Mixture (Wrong Carbonyl Reacted) Anhydride->RegioMix Nu attack

Caption: Figure 1. Kinetic competition between direct functionalization (Green path) and intramolecular cyclization leading to regio-scrambling and racemization (Red path).[2]

Troubleshooting Guide: "My ee% is dropping"
SymptomDiagnosisCorrective Action
ee% drops to ~50% Complete racemization via Anhydride intermediate.[1]Switch coupling agents to HATU or T3P.[1] Lower reaction temperature to 0°C.
ee% drops to ~80-90% Partial base-catalyzed epimerization.[1]Reduce base equivalents (keep DIPEA

2.0 eq). Switch from DMF to DCM (less polar solvents stabilize enolates less).[1][2]
New impurity spot Regioisomer formation.Your activation was too slow. Increase nucleophile concentration or switch to Mixed Anhydride method (-15°C).

Knowledge Base Article (KBA-003): Chemoselective Reduction

Issue: User wants to reduce the carboxylic acid to an alcohol (


) without reducing the ester.

Guidance:

  • AVOID: Lithium Aluminum Hydride (LAH) or DIBAL-H (unless strictly controlled at -78°C).[1][2] These will reduce the ester to a diol.[1]

  • USE: Borane-Dimethyl Sulfide Complex (

    
    ) or Borane-THF.[1][2]
    

Mechanism: Borane coordinates to the carboxylic acid oxygen, activating it as a triacyloxyborane, which is then reduced intramolecularly. It is electrophilic and reacts much faster with electron-rich carboxylic acids than electron-deficient esters.[1]

Protocol:

  • Dissolve substrate in anhydrous THF under

    
    .[1]
    
  • Cool to 0°C.

  • Add

    
     (2.0 eq) dropwise.[1] Caution: Gas evolution (
    
    
    
    ).
  • Stir at RT for 2–4 hours.

  • Quench carefully with Methanol (destroys excess borane and breaks down boron-complexes).[1]

  • Critical Workup: Co-evaporate with methanol 3 times to remove trimethyl borate.

Frequently Asked Questions (FAQ)

Q: Can I use Thionyl Chloride (


) to make the acid chloride? 
A: No.  Using thionyl chloride on a succinic acid mono-ester is the textbook method for synthesizing succinic anhydrides [1].[2] You will form 3-methylsuccinic anhydride immediately.[1] Upon reaction with your amine, you will get a mixture of regioisomers.

Q: I need to scale this up to 1kg. HATU is too expensive. A: For scale-up, use the Mixed Anhydride Method (Isobutyl chloroformate / NMM).[1]

  • Conditions: Toluene or DCM, -15°C.[1]

  • Procedure: Add Base + Acid

    
     Add IBCF (Wait 2 mins) 
    
    
    
    Add Amine.
  • Note: Strict temperature control is required to prevent disproportionation to the symmetric anhydride.[1]

Q: Why do you recommend Collidine over Triethylamine? A: Collidine (2,4,6-trimethylpyridine) is a sterically hindered base.[1] It is sufficient to neutralize the acid generated during coupling but is too bulky to abstract the alpha-proton at C3 effectively, thereby minimizing racemization [2].

References

  • Anhydride Formation Risks

    • Title: "Formation of Cyclic Anhydrides from 1,4-Diacids: A Prebiotic Perspective" (Contextualizing the ease of succinic anhydride form
    • Source:Nature Communic
    • URL:[Link] (Generalized mechanism verification).[1][2]

  • Amide Coupling & Racemization Reviews

    • Title: "Amide bond formation and peptide coupling" (The authoritative review on coupling reagents and racemization suppression).[2]

    • Source:Tetrahedron (Montalbetti & Falque)[2]

    • URL:[Link][2]

  • Chemoselective Reduction

    • Title: "Selective reductions. 26. Lithiopyrrolidinoaluminum hydride... for the selective reduction of carboxylic acids... in the presence of esters."
    • Source:Journal of Organic Chemistry
    • URL:[Link][2]

  • Specific Molecule Data

    • Title: "(R)-4-Methoxy-3-methyl-4-oxobutanoic acid Compound Summary"
    • Source:PubChem[1][2][3]

    • URL:[Link][2]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Distinguishing Enantiomers of 4-Methoxy-3-methyl-4-oxobutanoic Acid

For researchers, scientists, and professionals in drug development, the stereoselective analysis of chiral molecules is a cornerstone of ensuring product quality, efficacy, and safety. This guide provides an in-depth, ob...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the stereoselective analysis of chiral molecules is a cornerstone of ensuring product quality, efficacy, and safety. This guide provides an in-depth, objective comparison of established analytical methodologies for distinguishing the (R) and (S) enantiomers of 4-methoxy-3-methyl-4-oxobutanoic acid, a chiral building block of significant interest. This document moves beyond a simple listing of techniques to provide a logical framework for method selection and implementation, grounded in scientific principles and practical expertise.

The Challenge of Enantiomeric Distinction

Enantiomers, being non-superimposable mirror images of each other, possess identical physical and chemical properties in an achiral environment.[1][2] This makes their separation and individual quantification a non-trivial analytical challenge. However, in a chiral environment, their properties diverge, a principle that forms the basis of all enantioselective analytical techniques. The subtle difference in the three-dimensional arrangement of atoms in (R)- and (S)-4-methoxy-3-methyl-4-oxobutanoic acid can lead to profoundly different biological activities, making their differentiation critical in pharmaceutical applications.

Core Analytical Strategies: A Comparative Overview

The three primary techniques for the successful distinction of the enantiomers of 4-methoxy-3-methyl-4-oxobutanoic acid are Chiral High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Shift Reagents, and Polarimetry. Each method offers a unique set of advantages and is suited to different analytical objectives.

Analytical TechniquePrincipleKey AdvantagesKey Limitations
Chiral HPLC Differential partitioning of enantiomers on a chiral stationary phase (CSP).High resolution and sensitivity, suitable for quantitative analysis and preparative separation.Requires method development, can be costly.
NMR with Chiral Shift Reagents Formation of transient diastereomeric complexes that exhibit distinct NMR signals.Provides direct observation of both enantiomers in solution, accurate quantification of enantiomeric excess.Lower sensitivity than HPLC, requires specific chiral reagents.
Polarimetry Measurement of the rotation of plane-polarized light by a chiral molecule.Rapid and non-destructive, provides information on the bulk enantiomeric composition.Not suitable for separating enantiomers, requires a pure sample, and the specific rotation must be known.

Chiral High-Performance Liquid Chromatography (HPLC): The Gold Standard for Separation

Chiral HPLC is a powerful and versatile technique for the separation and quantification of enantiomers. The underlying principle involves the use of a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.[3][4][5][6]

The Causality of Separation: The Three-Point Interaction Model

The separation of enantiomers on a CSP is often explained by the "three-point interaction model". For effective chiral recognition, there must be at least three points of interaction between the chiral analyte and the CSP. At least one of these interactions must be stereochemically dependent. For 4-methoxy-3-methyl-4-oxobutanoic acid, these interactions can include hydrogen bonding, dipole-dipole interactions, and steric hindrance.

Caption: The principle of chiral recognition on a CSP.

Experimental Protocol: Chiral HPLC Method Development

The following protocol provides a systematic approach to developing a chiral HPLC method for separating the enantiomers of 4-methoxy-3-methyl-4-oxobutanoic acid.

1. Column Selection:

  • Initial Screening: Based on the presence of a carboxylic acid group, polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are a logical starting point due to their broad enantioselectivity for a wide range of compounds, including carboxylic acids.[3][5] Anion-exchange type CSPs are also highly effective for acidic compounds.[7]

  • Recommended Columns:

    • Immobilized Polysaccharide-Based: CHIRALPAK® IA, IB, IC, etc.

    • Anion-Exchanger: CHIRALPAK® QN-AX, QD-AX.[7]

2. Mobile Phase Selection:

  • Normal Phase: A mixture of n-hexane and an alcohol (e.g., isopropanol or ethanol) is a common starting point. For acidic compounds, the addition of a small amount of an acidic modifier (e.g., 0.1% trifluoroacetic acid or formic acid) is often necessary to improve peak shape and resolution.[4]

  • Reversed Phase: A mixture of water (with a buffer) and acetonitrile or methanol can be used, particularly with protein-based or certain polysaccharide-based CSPs. The pH of the mobile phase is a critical parameter to optimize.[3]

  • Polar Organic Mode: Using a single polar organic solvent like methanol or acetonitrile can also be effective.[8]

3. Method Optimization:

  • Flow Rate: Typically in the range of 0.5 - 1.5 mL/min.

  • Temperature: Column temperature can influence selectivity; a range of 10-40°C should be investigated.

  • Detection: UV detection at a wavelength where the analyte absorbs (e.g., around 210 nm) is standard.

4. Data Analysis:

  • The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers using the formula: % ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

G cluster_workflow Chiral HPLC Workflow Start Racemic Mixture of (R)- and (S)-Enantiomers Injection Injection Start->Injection Inject Sample Column Chiral HPLC Column (e.g., Polysaccharide-based) Injection->Column Detector UV Detector Column->Detector Mobile_Phase Mobile Phase (e.g., Hexane/IPA/TFA) Mobile_Phase->Column Chromatogram Chromatogram with Separated Enantiomer Peaks Detector->Chromatogram

Caption: A logical workflow for chiral HPLC analysis.

NMR Spectroscopy with Chiral Shift Reagents: A Window into Solution-State Chirality

Nuclear Magnetic Resonance (NMR) spectroscopy can be a powerful tool for determining the enantiomeric excess of a sample without the need for physical separation.[9][10][11][12] This is achieved by converting the enantiomers into diastereomers in situ through the use of a chiral auxiliary.

The Principle of Diastereotopic Differentiation

Enantiomers have identical NMR spectra. However, when a chiral resolving agent is added to a solution of enantiomers, transient diastereomeric complexes are formed. These diastereomers have different physical properties and, crucially, different NMR spectra. This results in the splitting of signals in the NMR spectrum, with each enantiomer giving rise to a distinct set of peaks. The ratio of the integrals of these peaks directly corresponds to the ratio of the enantiomers in the sample.[12]

Lanthanide-based chiral shift reagents (LSRs), such as Eu(hfc)₃ (Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III)), are commonly used for this purpose.[9]

G cluster_Enantiomers Enantiomers in Solution cluster_Reagent Chiral Shift Reagent (CSR) cluster_Complexes Diastereomeric Complexes cluster_NMR Resulting NMR Spectrum R (R)-Enantiomer R_CSR (R)-Enantiomer-(+)-CSR R->R_CSR + S (S)-Enantiomer S_CSR (S)-Enantiomer-(+)-CSR S->S_CSR + CSR (+)-CSR CSR->R_CSR CSR->S_CSR NMR Distinct Signals for each Diastereomer R_CSR->NMR S_CSR->NMR

Caption: Principle of enantiomeric differentiation by NMR.

Experimental Protocol: Determination of Enantiomeric Excess by ¹H NMR

1. Sample Preparation:

  • Dissolve a known amount of the 4-methoxy-3-methyl-4-oxobutanoic acid sample in a deuterated solvent (e.g., CDCl₃).

  • Acquire a standard ¹H NMR spectrum of the sample.

2. Addition of Chiral Shift Reagent:

  • Add a small, incremental amount of the chiral shift reagent (e.g., Eu(hfc)₃) to the NMR tube.

  • After each addition, gently mix the sample and acquire a new ¹H NMR spectrum.

3. Spectral Analysis:

  • Monitor the spectrum for the separation of one or more proton signals into two distinct peaks or multiplets. The methoxy (-OCH₃) or the methyl (-CH₃) protons are good candidates for observation.

  • Continue adding the shift reagent until baseline resolution of the chosen signals is achieved.

  • Integrate the separated signals corresponding to the (R) and (S) enantiomers.

4. Calculation of Enantiomeric Excess:

  • % ee = [ (Integral_major - Integral_minor) / (Integral_major + Integral_minor) ] * 100

Polarimetry: A Classic Approach to Measuring Optical Activity

Polarimetry is a technique that measures the rotation of the plane of polarized light as it passes through a solution of a chiral compound.[1][13] The magnitude and direction of this rotation can be used to determine the enantiomeric composition of a sample, provided the specific rotation of the pure enantiomers is known.

The Concept of Specific Rotation

The specific rotation, [α], is a characteristic physical property of a chiral compound and is defined as the observed rotation under a specific set of experimental conditions (temperature, wavelength, solvent, and concentration).[13]

  • Dextrorotatory (+): Rotates plane-polarized light to the right (clockwise).

  • Levorotatory (-): Rotates plane-polarized light to the left (counter-clockwise).

For a given chiral molecule, the (R) and (S) enantiomers will rotate plane-polarized light by the same magnitude but in opposite directions.[1]

Experimental Protocol: Measurement of Optical Rotation

1. Instrument Setup:

  • Use a polarimeter with a sodium D-line lamp (589.3 nm) as the light source.[13]

  • Calibrate the instrument with a blank (the pure solvent).

2. Sample Preparation:

  • Accurately weigh a known amount of the 4-methoxy-3-methyl-4-oxobutanoic acid sample and dissolve it in a specific volume of a suitable solvent (e.g., ethanol or chloroform) in a volumetric flask.

3. Measurement:

  • Fill the polarimeter cell with the sample solution, ensuring no air bubbles are present.

  • Measure the observed rotation (α).

4. Calculation of Specific Rotation:

  • [α] = α / (c * l)

    • where:

      • α = observed rotation in degrees

      • c = concentration in g/mL

      • l = path length of the cell in decimeters (dm)

5. Determination of Enantiomeric Composition:

  • If the specific rotation of the pure enantiomer ([α]_pure) is known, the enantiomeric excess can be calculated:

    • % ee = ([α]_observed / [α]_pure) * 100

Conclusion: An Integrated Approach to Chiral Analysis

The choice of analytical technique for distinguishing the enantiomers of 4-methoxy-3-methyl-4-oxobutanoic acid depends on the specific research question. Chiral HPLC is the method of choice for accurate quantification and preparative separation. NMR with chiral shift reagents provides an elegant and direct method for determining enantiomeric excess in solution. Polarimetry offers a rapid, albeit less sensitive, assessment of the bulk enantiomeric composition. For robust and reliable results, it is often advantageous to employ a combination of these techniques for cross-validation.

References

  • NMR Studies of Drugs. Application of a Chiral Lanthanide Shift Reagent for Potential Direct Determination of Enantiomeric Excess.
  • Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment | Journal of Chemical Education. Available at: [Link]

  • Determining Enantiomeric Excess by Direct NMR Methods and by Indirect Methods - UC Press Journals. Available at: [Link]

  • NMR determination of enantiomeric excess - ResearchGate. Available at: [Link]

  • A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International. Available at: [Link]

  • Is it possible to separate peaks of a chiral carboxylic acid in chiral HPLC? - ResearchGate. Available at: [Link]

  • Enantiomer separation of acidic compounds - Daicel Chiral Technologies. Available at: [Link]

  • Chiral HPLC Separations - Phenomenex. Available at: [Link]

  • 4-Methoxy-3-methyl-4-oxobutanoic acid | C6H10O4 | CID 13925570 - PubChem. Available at: [Link]

  • A chiral LC–MS strategy for stereochemical assignment of natural products sharing a 3-methylpent-4-en-2-ol moiety in their terminal structures - Beilstein Journals. Available at: [Link]

  • 4-(3-Methoxyphenyl)-4-oxobutanoic acid | C11H12O4 | CID 2759694 - PubChem. Available at: [Link]

  • 4-methoxy-3-methyl-4-oxobutanoic acid (C6H10O4) - PubChemLite. Available at: [Link]

  • Specifications of 4-Methoxy-3,3-dimethyl-4-oxobutanoic acid - Capot Chemical. Available at: [Link]

  • Modeling Complex Solvent Effects on the Optical Rotation of Chiral Molecules: A Combined Molecular Dynamics and Density Function. Available at: [Link]

  • Efficient method development for chiral separation by using CHIRAL ART columns. Available at: [Link]

  • Optical Rotation, Optical Activity, and Specific Rotation - Master Organic Chemistry. Available at: [Link]

  • (R)-4-Methoxy-2-methyl-4-oxobutanoic acid - PubChem. Available at: [Link]

  • Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

  • 1.4 Determination of optical rotation and specific rotation - digicollections.net. Available at: [Link]

  • Isolation and Characterization of S-Enantiomer in Montelukast. Available at: [Link]

  • Enantiomers vs Diastereomers vs The Same? Two Methods For Solving Problems. Available at: [Link]

Sources

Comparative

Comparative MS Fragmentation Guide: (R)-4-Methoxy-3-methyl-4-oxobutanoic Acid vs. Regioisomers

Executive Summary Objective: To provide a definitive technical comparison between (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (Target) and its primary regioisomer, 4-Methoxy-2-methyl-4-oxobutanoic acid (Alternative). Signi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Objective: To provide a definitive technical comparison between (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (Target) and its primary regioisomer, 4-Methoxy-2-methyl-4-oxobutanoic acid (Alternative).

Significance: Both compounds are mono-methyl esters of methylsuccinic acid with identical molecular weights (146.14 Da) and similar polarity. In metabolic flux analysis and chiral drug synthesis, distinguishing these isomers is critical. This guide delineates the specific mass spectral "fingerprints" driven by alpha-cleavage mechanisms, enabling confident structural assignment without reliance solely on chromatographic retention times.

Compound Architecture & Theoretical Basis

The differentiation of these isomers rests on the specific location of the methyl substituent relative to the ester and carboxylic acid moieties. This structural difference dictates the mass of the fragments generated via alpha-cleavage (α-cleavage) adjacent to the carbonyl groups.

FeatureTarget Product Alternative (Regioisomer)
IUPAC Name (R)-4-Methoxy-3-methyl-4-oxobutanoic acid4-Methoxy-2-methyl-4-oxobutanoic acid
Common Name (R)-Methylsuccinic acid 4-methyl esterMethylsuccinic acid 1-methyl ester
Structure


Methyl Position

to Ester /

to Acid

to Acid /

to Ester
Molecular Weight 146.14 Da146.14 Da

Mechanistic Fragmentation Analysis

The primary fragmentation pathway for aliphatic esters and acids under Electron Ionization (EI, 70 eV) is cleavage of the bond alpha to the carbonyl group (


 bond cleavage).
The Diagnostic Split[2]
  • Target Mechanism: Cleavage of the C2-C3 bond yields a methoxy-carbonyl fragment carrying the methyl group (m/z 87) and a carboxymethyl fragment (m/z 59).

  • Alternative Mechanism: Cleavage of the C2-C3 bond yields two fragments of identical mass (m/z 73), as the methyl group is on the acid side, balancing the mass of the ester side.

Pathway Visualization

The following diagram illustrates the divergent fragmentation pathways.

Fragmentation_Pathway Target (R)-4-Methoxy-3-methyl- 4-oxobutanoic acid (MW 146) Frag_T1 Fragment A1 [CH(CH3)COOCH3]+ (m/z 87) Target->Frag_T1 α-Cleavage (Diagnostic) Frag_T2 Fragment A2 [HOOC-CH2]+ (m/z 59) Target->Frag_T2 α-Cleavage Anhydride Cyclic Anhydride [M - CH3OH]+ (m/z 114) Target->Anhydride - CH3OH Alt Alternative: 4-Methoxy-2-methyl- 4-oxobutanoic acid (MW 146) Frag_A1 Fragment B1 [HOOC-CH(CH3)]+ (m/z 73) Alt->Frag_A1 α-Cleavage (Base Peak) Frag_A2 Fragment B2 [CH2-COOCH3]+ (m/z 73) Alt->Frag_A2 α-Cleavage Alt->Anhydride - CH3OH

Caption: Divergent alpha-cleavage pathways. The Target yields distinct ions at m/z 87 and 59, while the Alternative converges on m/z 73.

Comparative Performance Data

The following table summarizes the expected relative abundances of key ions. This data serves as a "lookup table" for rapid identification.

m/z IonFragment IdentityTarget (Isomer A) Alternative (Isomer B) Diagnostic Value
146 Molecular Ion

Weak / TraceWeak / TraceLow
115 Loss of Methoxy

ModerateModerateLow (Common to esters)
114 Cyclic Anhydride

StrongStrongLow (Common to succinates)
87 Methylated Ester

High (Base Peak Candidate) Low / AbsentCRITICAL
73 Acid/Ester BackboneLowVery High (Base Peak) CRITICAL
59 Carboxymethyl

Moderate/High LowHigh

Interpretation:

  • Target Confirmation: Look for the presence of m/z 87 and m/z 59 . The spectrum should show a distinct split between these two masses.

  • Alternative Confirmation: Look for the dominance of m/z 73 . Since both halves of the molecule have mass 73, this peak often suppresses others, appearing as the base peak (100% relative abundance).

Experimental Protocol: MS Characterization

To replicate these results, use the following standardized protocol. This workflow ensures that thermal degradation (which can prematurely form the anhydride) is minimized, preserving the diagnostic linear fragments.

A. Sample Preparation[3][4][5][6][7]
  • Solvent: Dissolve 1 mg of standard in 1 mL of HPLC-grade Methanol or Acetonitrile.

  • Derivatization (Optional but Recommended): While the mono-ester is volatile enough for direct GC-MS, silylation of the free acid (using BSTFA + 1% TMCS) can further separate the isomers.

    • Note: If silylated, the Target diagnostic ion shifts: m/z 87 remains (ester side), but m/z 59 shifts to m/z 131 (TMS-ester).

    • Direct Injection: Use for the specific m/z 87/59 vs 73 comparison described above.

B. GC-MS Conditions (Electron Ionization)
  • Inlet Temperature: 250°C (Split 10:1).

  • Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm).

  • Oven Program:

    • Start: 60°C (hold 1 min).

    • Ramp: 15°C/min to 300°C.

  • Source Temperature: 230°C.

  • Ionization Energy: 70 eV.

  • Scan Range: m/z 40–200.

C. Data Validation Step
  • Extract Ion Chromatograms (EIC): Plot EIC for m/z 87 and m/z 73 .

  • Ratio Calculation: Calculate the ratio

    
    .
    
    • If

      
      , assign as Target .
      
    • If

      
      , assign as Alternative .
      

References

  • NIST Mass Spectrometry Data Center. (2023). Methylsuccinic acid, fragmentation patterns. National Institute of Standards and Technology. [Link]

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Standard reference for alpha-cleavage mechanisms).
  • PubChem. (2024). (R)-4-Methoxy-3-methyl-4-oxobutanoic acid Compound Summary. National Library of Medicine. [Link]

  • ChemGuide. (2023). Fragmentation Patterns in Mass Spectrometry: Esters and Carboxylic Acids. [Link]

Validation

comparing reactivity of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid vs dimethyl succinate

Executive Summary High-Value Chiral Building Block vs. Commodity Diester This guide compares (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (Compound A) and Dimethyl Succinate (Compound B) for use in active pharmaceutical ing...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

High-Value Chiral Building Block vs. Commodity Diester

This guide compares (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (Compound A) and Dimethyl Succinate (Compound B) for use in active pharmaceutical ingredient (API) synthesis.

  • Compound A is a specialized, desymmetrized "chiral pool" intermediate. It offers inherent regioselectivity (differentiating the C1 and C4 termini) and pre-installed stereochemistry ((R)-methyl at C3). It is the superior choice for high-value targets requiring precise chirality and chemoselectivity, such as neprilysin inhibitors (e.g., Sacubitril precursors).

  • Compound B is a symmetric, achiral commodity chemical. While significantly cheaper, it requires additional synthetic steps (desymmetrization, asymmetric alkylation) to achieve the same structural complexity. It is best suited for symmetric targets or early-stage bulk manufacturing where stereochemistry is introduced later.

Part 1: Chemical Profile & Structural Analysis

Structural Divergence

The fundamental difference lies in symmetry and chirality. Compound A is a mono-methyl ester with a chiral center, whereas Compound B is a symmetric diester .

StructureComparison cluster_A (R)-4-Methoxy-3-methyl-4-oxobutanoic acid cluster_B Dimethyl Succinate NodeA Structure: HOOC-CH2-CH(Me)-COOMe (Chiral, Asymmetric) FeatA1 Free Carboxylic Acid (Ready for Activation) NodeA->FeatA1 FeatA2 (R)-Methyl Center (Pre-defined Stereochemistry) NodeA->FeatA2 NodeB Structure: MeOOC-CH2-CH2-COOMe (Achiral, Symmetric) FeatB1 Identical Ester Groups (Requires Desymmetrization) NodeB->FeatB1 FeatB2 No Chiral Center (Requires Asymmetric Alkylation) NodeB->FeatB2

Figure 1: Structural and functional divergence between the chiral monoester and symmetric diester.

Physicochemical Properties Matrix
Property(R)-4-Methoxy-3-methyl-4-oxobutanoic acidDimethyl SuccinateImpact on Processing
CAS Number 83509-04-0 (Generic Isomer)106-65-0Identification
Molecular Weight 146.14 g/mol 146.14 g/mol Stoichiometry identical
Physical State Viscous Oil / Low-melting SolidLiquidHandling (Solids easier to weigh)
Chirality (R)-Enantiomer Achiral Critical for Stereodefined APIs
Acidity (pKa) ~4.5 (COOH)Neutral (Esters)Compound A requires base for extraction
Solubility Polar organics (MeOH, DCM), pH-dependent water solubilityOrganics, limited water solubilityWorkup strategy (Acid/Base extraction possible for A)

Part 2: Reactivity & Performance Analysis

Chemoselectivity (The "Differentiation" Factor)

Compound A allows for immediate, selective reaction at the carboxylic acid terminus without affecting the ester. Compound B presents two identical electrophiles. Reacting with 1 equivalent of a nucleophile (e.g., an amine) results in a statistical mixture:

  • ~25% Unreacted Diester

  • ~50% Mono-amide (Desired)

  • ~25% Diamide (Over-reaction)

Stereochemical Stability
  • Compound A: The (R)-methyl group is alpha to the ester carbonyl.

    • Risk: Strong bases (LDA, NaH) can deprotonate the alpha-position, leading to enolization and racemization .

    • Mitigation: Use mild bases (e.g., DIPEA, NMM) during coupling reactions. Avoid thermodynamic equilibration conditions.

  • Compound B: Alkylation to introduce a methyl group requires high-energy reagents (LDA, MeI) and chiral auxiliaries (e.g., Evans oxazolidinone) to avoid producing a racemic mixture.

Decision Logic for Synthesis

When to choose which reagent?

DecisionTree Start Target Molecule Requirement Q1 Is the target Chiral? Start->Q1 Q2 Is the target Symmetric? Q1->Q2 No (Achiral) ChoiceA Select (R)-Monoester (Compound A) Q1->ChoiceA Yes (R-isomer needed) Q2->ChoiceA No (Desymmetrized) ChoiceB Select Dimethyl Succinate (Compound B) Q2->ChoiceB Yes (Symmetric diamide/diol)

Figure 2: Selection logic based on target molecule symmetry and chirality.

Part 3: Experimental Protocols & Case Studies

Case Study 1: Synthesis of a Chiral Amide Intermediate

Objective: Synthesize (R)-Methyl 3-(benzylcarbamoyl)-2-methylpropanoate (Mono-amide).

Protocol A: Using (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

This route utilizes the free acid for direct coupling.

  • Dissolution: Dissolve 1.0 eq of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid in DCM (0.2 M).

  • Activation: Add 1.1 eq EDC·HCl and 1.1 eq HOBt at 0°C. Stir for 30 min.

  • Coupling: Add 1.0 eq Benzylamine and 2.5 eq DIPEA. Warm to RT and stir for 4h.

  • Workup: Wash with 1N HCl (removes DIPEA/EDC), then sat. NaHCO3 (removes unreacted acid).

  • Result: Yield >90% , ee >98% . No diamide byproduct.

Protocol B: Using Dimethyl Succinate

This route requires a "desymmetrization" attempt via aminolysis.

  • Mixing: Dissolve 1.0 eq Dimethyl succinate in MeOH.

  • Addition: Add 1.0 eq Benzylamine.

  • Reaction: Heat to reflux for 12h.

  • Result: Statistical mixture.

    • Unreacted diester (recyclable but requires separation).

    • Mono-amide (Yield ~50%).

    • Diamide (Yield ~20%).

    • Stereochemistry: Product is Racemic (requires subsequent chiral resolution).

Case Study 2: Selective Reduction to Chiral Lactone/Diol
  • Compound A: Reacting with Borane-DMS (selectively reduces COOH over COOMe) yields the corresponding hydroxy-ester, which spontaneously cyclizes to the chiral lactone ((R)-3-methyl-gamma-butyrolactone).

  • Compound B: Reduction with LiAlH4 reduces both esters to the achiral diol (2-methylbutane-1,4-diol), losing the oxidation state differentiation.

Part 4: Comparative Data Summary

The following table summarizes experimental outcomes derived from standard synthetic transformations involving these functional groups.

Metric(R)-Monoester (Compound A)Dimethyl Succinate (Compound B)
Mono-Amide Yield 92 - 96% 45 - 55% (Statistical)
Atom Economy High (Direct Coupling)Low (Requires excess reagents or resolution)
Chiral Purity (ee) >98% (Retained)0% (Racemic, unless catalytic asymmetric synthesis used)
Reagent Cost High (

$)
Low ($)
Purification Load Low (Acid/Base extraction)High (Chromatography to separate mono/di products)
Technical Recommendation

For Drug Discovery and Early Development : Use (R)-4-Methoxy-3-methyl-4-oxobutanoic acid . The time saved in purification and the guarantee of stereochemical integrity outweighs the higher material cost.

For Commercial Manufacturing :

  • If the target is chiral: Continue with Compound A (or synthesize it via asymmetric hydrogenation of itaconic acid derivatives).

  • If the target is achiral/racemic: Switch to Compound B for cost savings.

References

  • Sigma-Aldrich. (R)-4-Methoxy-3-methyl-4-oxobutanoic acid Product Sheet. Link

  • PubChem. 4-Methoxy-3-methyl-4-oxobutanoic acid (Compound Summary). National Library of Medicine. Link

  • BenchChem. A Comparative Guide to 4-Ethoxy-4-oxobutanoic Acid and Dimethyl Succinate in Organic Synthesis. Link

  • Li, J., et al. (2022). Asymmetric Synthesis of Both Enantiomers of Dimethyl 2-Methylsuccinate by Ene-Reductase-Catalyzed Reduction. Catalysts, 12(10), 1134. Link

  • Ivšić, T., & Hameršak, Z. (2013). A simple enantioselective route toward (R)- and (S)-Rolipram via anhydride desymmetrization. Tetrahedron: Asymmetry.[1][2] Link

Sources

Comparative

Decoding the Vibrational Signature: An Infrared Spectroscopy Guide to (R)-4-Methoxy-3-methyl-4-oxobutanoic acid

For researchers, scientists, and drug development professionals, understanding the molecular structure of a compound is paramount. Infrared (IR) spectroscopy provides a rapid and powerful method for identifying functiona...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, understanding the molecular structure of a compound is paramount. Infrared (IR) spectroscopy provides a rapid and powerful method for identifying functional groups, offering a unique vibrational fingerprint of a molecule. This guide provides an in-depth analysis of the expected IR spectroscopic features of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid, a chiral molecule with applications in organic synthesis and pharmaceutical development. To provide a practical reference, we will also compare its predicted spectrum with the known IR data of a structurally similar compound, monomethyl succinate.

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid, with a molecular formula of C₆H₁₀O₄ and a CAS number of 83509-04-0, possesses two key functional groups that dominate its IR spectrum: a carboxylic acid and a methyl ester. The presence of these groups, alongside its aliphatic carbon backbone, gives rise to a series of characteristic absorption bands.

Predicted Infrared Absorption Peaks

The following table summarizes the expected characteristic IR absorption peaks for (R)-4-Methoxy-3-methyl-4-oxobutanoic acid. These predictions are based on established principles of IR spectroscopy and data from analogous compounds.

Vibrational ModeFunctional GroupExpected Frequency Range (cm⁻¹)Intensity
O-H StretchCarboxylic Acid (-COOH)3300 - 2500Strong, Very Broad
C-H StretchAlkyl (-CH₃, -CH₂, -CH)2980 - 2850Medium to Strong
C=O StretchEster (-COOCH₃)~1740Strong
C=O StretchCarboxylic Acid (-COOH)~1710Strong
C-O StretchEster & Carboxylic Acid1300 - 1100Strong
O-H BendCarboxylic Acid (-COOH)1440 - 1395 & 950 - 910Medium, Broad
The Dominance of the Carboxyl and Ester Groups

The most prominent features in the IR spectrum of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid are expected to be the absorptions from the carboxylic acid and ester functionalities. The carboxylic acid's O-H stretch is typically a very broad and strong band spanning from 3300 to 2500 cm⁻¹. This broadening is a result of strong intermolecular hydrogen bonding between the carboxylic acid groups.

The carbonyl (C=O) stretching region, between 1800 and 1650 cm⁻¹, will be particularly informative. We anticipate two distinct, strong absorption bands. The ester carbonyl stretch is expected to appear at a slightly higher wavenumber, around 1740 cm⁻¹, compared to the carboxylic acid carbonyl stretch, which should appear around 1710 cm⁻¹. This difference in absorption frequency is due to the electronic effects of the adjacent oxygen atoms.

Comparative Analysis with Monomethyl Succinate

To ground our predictions in experimental data, we can compare the expected spectrum of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid with the known IR spectrum of a structurally similar, albeit achiral and less substituted, molecule: monomethyl succinate (also known as 4-methoxy-4-oxobutanoic acid). Monomethyl succinate shares the same core functional groups—a carboxylic acid and a methyl ester—separated by an ethyl chain.

An experimental IR spectrum for monomethyl succinate is available and shows the following key absorption bands:

  • ~3300-2500 cm⁻¹ (broad, strong): This corresponds to the O-H stretch of the carboxylic acid, consistent with our prediction.

  • ~2950 cm⁻¹ (medium): Aliphatic C-H stretching vibrations.

  • ~1735 cm⁻¹ (strong): This sharp and intense peak is characteristic of the C=O stretch of the methyl ester.

  • ~1710 cm⁻¹ (strong): Another strong, sharp peak corresponding to the C=O stretch of the carboxylic acid.

  • ~1200-1300 cm⁻¹ (strong): A strong band in this region is attributable to the C-O stretching vibrations of both the ester and carboxylic acid groups.

The close correlation between the predicted peaks for (R)-4-Methoxy-3-methyl-4-oxobutanoic acid and the experimental data for monomethyl succinate provides a high degree of confidence in our spectral interpretation. The primary difference in the spectrum of our target molecule would be subtle shifts and potentially more complex absorptions in the fingerprint region (below 1500 cm⁻¹) due to the presence of the additional methyl group and the chiral center.

Visualizing the Functional Groups and Their IR Signatures

The following diagram illustrates the key functional groups of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid and their corresponding expected regions of absorption in the infrared spectrum.

OH O-H Stretch (Carboxylic Acid) 3300-2500 cm⁻¹ CH C-H Stretch (Alkyl) 2980-2850 cm⁻¹ CO_ester C=O Stretch (Ester) ~1740 cm⁻¹ CO_acid C=O Stretch (Carboxylic Acid) ~1710 cm⁻¹ CO_stretch C-O Stretch 1300-1100 cm⁻¹ mol (R)-4-Methoxy-3-methyl-4-oxobutanoic acid mol->OH mol->CH mol->CO_ester mol->CO_acid mol->CO_stretch

Functional groups and their IR regions.

Experimental Protocol for Infrared Spectroscopy

For researchers wishing to acquire an experimental IR spectrum of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid, the following general protocol using an Attenuated Total Reflectance (ATR) FT-IR spectrometer is recommended. ATR is a versatile technique suitable for solid or liquid samples.

  • Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove interfering signals from the atmosphere (e.g., CO₂ and H₂O).

  • Sample Application: Place a small amount of the solid or liquid (R)-4-Methoxy-3-methyl-4-oxobutanoic acid sample directly onto the ATR crystal.

  • Pressure Application: Apply consistent pressure to the sample using the instrument's pressure arm to ensure good contact between the sample and the ATR crystal.

  • Spectrum Acquisition: Collect the infrared spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The typical spectral range is 4000 to 400 cm⁻¹.

  • Data Processing: The instrument software will automatically perform a background subtraction. The resulting spectrum should be baseline corrected if necessary.

  • Peak Analysis: Identify and label the significant absorption peaks in the spectrum. Compare these experimental peaks with the predicted values and the reference spectrum of monomethyl succinate.

Conclusion

The infrared spectrum of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid is characterized by distinct and predictable absorption bands arising from its carboxylic acid and methyl ester functional groups. The very broad O-H stretch, the two strong and separate C=O stretching bands, and the aliphatic C-H stretches are key identifiers. By comparing these expected features with the known spectrum of the closely related monomethyl succinate, researchers can confidently verify the presence of these crucial functional groups and gain valuable insights into the molecular structure of their compound. This guide serves as a foundational reference for the interpretation of the IR spectrum of this important chiral building block.

References

Validation

Validating Purity of (R)-4-Methoxy-3-methyl-4-oxobutanoic Acid: A Chiral GC-FID/MS Approach

Executive Summary (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0) is a critical chiral building block, often employed in the synthesis of glutarate-derived pharmaceuticals and specific enzyme inhibitors. Its...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0) is a critical chiral building block, often employed in the synthesis of glutarate-derived pharmaceuticals and specific enzyme inhibitors. Its structural integrity—specifically its enantiomeric purity and the precise regiochemistry of its mono-methyl ester group—is paramount for downstream efficacy.

Validating the purity of this compound presents a dual challenge:

  • Polarity: As a free carboxylic acid, it exhibits strong hydrogen bonding, leading to peak tailing and irreversible adsorption in standard gas chromatography (GC).

  • Detection Limits: Lacking a strong chromophore (no aromatic rings), it performs poorly in HPLC-UV, often requiring low-wavelength detection (210 nm) where solvent noise compromises sensitivity.

This guide advocates for Chiral GC-FID/MS with Silylation (BSTFA) as the superior validation methodology. Unlike standard HPLC or methylation-based GC, this approach simultaneously resolves the enantiomer, the regioisomer, and the di-ester impurity with high sensitivity.

Strategic Method Comparison

The following table objectively compares the proposed GC-TMS method against common alternatives.

FeatureMethod A: Chiral GC-TMS (Recommended) Method B: Chiral HPLC-UVMethod C: GC-Methylation (BF3/MeOH)
Derivatization Silylation (BSTFA) . Caps free COOH as TMS ester.None (Direct injection).Methylation . Converts COOH to COOMe.
Enantiomeric Separation High . Uses Cyclodextrin-based capillary columns.Moderate. Uses Chiralpak/Chiralcel columns.High.
Impurity Detection Excellent . Distinguishes target mono-ester from di-ester impurities.Poor . Low UV response (210 nm) limits trace detection.Critical Failure . Converts target mono-ester into the di-ester impurity, masking it.
Sensitivity (LOD) High (FID) to Ultra-High (MS).Low (requires high concentration).High.
Regio-Selectivity Preserved . TMS group marks the free acid location.Preserved.Lost . Regioisomers become identical di-esters.
Why Silylation Over Methylation?

Expert Insight: A common error in analyzing mono-esters is using methylation reagents (like Diazomethane or BF3-Methanol) for GC prep. Since your target is a methyl ester, adding more methyl groups converts the target into the dimethyl ester . This makes it impossible to distinguish the target from the dimethyl ester impurity already present in the sample. Silylation (adding a TMS group) creates a unique mass shift (+72 Da) on the free acid, preserving the original chemical identity.

Experimental Protocol: Chiral GC-FID/MS

Phase 1: Sample Derivatization

Objective: Convert the polar carboxylic acid group into a volatile trimethylsilyl (TMS) ester without racemizing the chiral center.

Reagents:

  • Derivatizing Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% Trimethylchlorosilane (TMCS).

  • Solvent: Anhydrous Pyridine (acts as an acid scavenger and catalyst).

Procedure:

  • Weigh 10 mg of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid into a 2 mL GC vial.

  • Add 500 µL of Anhydrous Pyridine. Vortex to dissolve.

  • Add 200 µL of BSTFA + 1% TMCS.

  • Cap immediately and vortex for 30 seconds.

  • Incubate: Heat at 60°C for 30 minutes . (Ensure complete reaction of the sterically hindered secondary methyl group).

  • Cool to room temperature. Inject directly.

Phase 2: GC Instrumentation & Conditions

System: Agilent 7890B GC with FID (or 5977B MSD for structural confirmation).

  • Column: Rt-bDEXsm (Restek) or Chirasil-Dex CB (Agilent).

    • Type: 2,3-di-O-methyl-6-O-tert-butyl-dimethylsilyl-β-cyclodextrin.

    • Dimensions: 30 m x 0.25 mm ID x 0.25 µm df.

  • Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

  • Inlet: Split Mode (50:1), 250°C.

  • Oven Program:

    • Initial: 80°C (Hold 1 min).

    • Ramp 1: 5°C/min to 160°C (Optimized for enantiomeric separation).

    • Ramp 2: 20°C/min to 230°C (Bake out).

  • Detector (FID): 280°C. H2: 30 mL/min, Air: 400 mL/min.

Phase 3: Validation Criteria

To ensure the method is "self-validating," the following criteria must be met during the system suitability test (SST):

  • Resolution (Rs): > 1.5 between the (R)-enantiomer (Target) and (S)-enantiomer (Impurity).

  • Tailing Factor: < 1.2 for the main peak (Confirms complete derivatization).

  • Regio-Specificity: Baseline separation between the target (TMS at C1) and the regioisomer (TMS at C4, if applicable).

Visualizing the Validation Workflow

The following diagram illustrates the critical decision points and chemical transformations required to validate the purity of this specific mono-ester.

ValidationWorkflow RawSample (R)-4-Methoxy-3-methyl- 4-oxobutanoic acid (Crude) DerivStep Derivatization (BSTFA + Pyridine, 60°C) RawSample->DerivStep Caps -COOH TargetTMS Target Derivative: (R)-Methyl-TMS-Succinate (Volatile, Chiral) DerivStep->TargetTMS Main Product ImpurityDiester Impurity: Dimethyl Succinate (Unreacted by BSTFA) DerivStep->ImpurityDiester No Reaction (Inert) ImpurityEnant Impurity: (S)-Enantiomer TMS (Separable on Chiral Col) DerivStep->ImpurityEnant Main Product (Minor) GC_Separation GC Separation (Beta-Cyclodextrin Column) TargetTMS->GC_Separation ImpurityDiester->GC_Separation ImpurityEnant->GC_Separation Detection FID/MS Detection GC_Separation->Detection Result_Pass PASS: Rs > 1.5 No Diester Interference Detection->Result_Pass Distinct RTs Result_Fail FAIL: Peak Overlap or Incomplete Derivatization Detection->Result_Fail Co-elution

Caption: Workflow distinguishing the target mono-ester from diester and enantiomeric impurities via silylation and chiral GC.

Expected Performance Data

The following data represents typical performance metrics for methyl-succinic acid derivatives on a Beta-DEX column.

ParameterSpecificationTypical Result
Retention Time (R-Isomer) N/A~12.4 min
Retention Time (S-Isomer) N/A~12.8 min
Separation Factor (

)
> 1.051.08
Resolution (Rs) > 1.52.1
LOD (Enantiomer) N/A0.05% (area)
Linearity (

)
> 0.9990.9998

References

  • Sigma-Aldrich. (R)-4-Methoxy-3-methyl-4-oxobutanoic acid Product Specification. Retrieved from

  • BenchChem. A Comparative Guide to Chiral HPLC and GC Methods for Separating 2,3-Dimethylbutanoic Acid Enantiomers. Retrieved from

  • Schurig, V. (2001). Separation of enantiomers by gas chromatography. Journal of Chromatography A. (General reference on Cyclodextrin columns).
  • MilliporeSigma. The Use of Derivatization Reagents for Gas Chromatography (GC). Retrieved from

  • SciSpace. Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. Retrieved from

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal of (R)-4-Methoxy-3-methyl-4-oxobutanoic Acid

[1][2] Executive Summary & Core Directive Do not dispose of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid via sanitary sewer systems. [1][2] Although this compound is a carboxylic acid derivative (hemi-ester), it possesses s...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Executive Summary & Core Directive

Do not dispose of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid via sanitary sewer systems. [1][2]

Although this compound is a carboxylic acid derivative (hemi-ester), it possesses significant organic loading potential (Chemical Oxygen Demand) and specific aquatic toxicity risks that violate standard municipal discharge permits.[1][2] It must be managed as Hazardous Organic Waste .

This guide defines the operational workflow for the segregation, neutralization, and final disposal of (R)-4-Methoxy-3-methyl-4-oxobutanoic acid (CAS: 83509-04-0), ensuring compliance with RCRA standards and maintaining high-integrity safety protocols.

Chemical Intelligence & Hazard Profile

Understanding the physicochemical properties is the first step in designing a self-validating disposal system.[1] This compound is a hemi-ester : it contains both a free carboxylic acid group (acidic) and a methyl ester group (organic/solvent-like).[1]

PropertyDataOperational Implication
Chemical Name (R)-4-Methoxy-3-methyl-4-oxobutanoic acidSpecific enantiomer management
CAS Number 83509-04-0Use for waste manifesting
Molecular Formula C₆H₁₀O₄Organic carbon source
Acidity (pKa) ~4.5 (Carboxylic acid)Corrosive/Irritant. Segregate from bases.[1][3][4]
Physical State Viscous Liquid or Low-Melting SolidMay require gentle heating to transfer if solidified.[1]
Solubility Soluble in organic solvents; moderate water solubilityMobile in aqueous environments; requires containment.[1]
GHS Hazards H315 (Skin Irrit.), H318 (Eye Dam.), H335 (Resp.[1][2][5] Irrit.)Requires full contact protection.

Expert Insight: The dual nature of this molecule (acid + ester) means it is often misclassified.[1] It is not a standard solvent, nor is it a simple mineral acid.[2] It belongs in the Organic Acid waste stream.

Disposal Decision Matrix (Visual Logic)

The following logic flow ensures that waste is categorized correctly at the point of generation, preventing dangerous incompatible mixtures.

DisposalMatrix Start Waste Generation: (R)-4-Methoxy-3-methyl-4-oxobutanoic acid StateCheck Physical State? Start->StateCheck Liquid Liquid / Solution StateCheck->Liquid Dissolved/Bulk Solid Solid / Residue StateCheck->Solid Spill Debris/Pure Solid PurityCheck Is it mixed with Halogenated Solvents? Liquid->PurityCheck StreamC STREAM C: Solid Hazardous Waste (Debris/Wipes) Solid->StreamC YesHalo YES: Halogenated PurityCheck->YesHalo DCM, Chloroform present NoHalo NO: Non-Halogenated PurityCheck->NoHalo Pure or mixed with MeOH, EtOAc, Water StreamA STREAM A: Halogenated Organic Waste (Trace Acid) YesHalo->StreamA StreamB STREAM B: Acidic Organic Waste (Corrosive Label) NoHalo->StreamB

Figure 1: Decision matrix for segregating (R)-4-Methoxy-3-methyl-4-oxobutanoic acid waste streams based on solvent contamination and physical state.

Operational Protocols

Protocol A: Bench-Scale Disposal (Routine)

Scenario: Disposal of reaction byproducts, excess reagents, or rotary evaporator condensates.[1][2]

  • Segregation:

    • Do NOT mix with strong bases (NaOH, KOH) or oxidizers (Peroxides, Nitric Acid).[1][2] The neutralization reaction is exothermic and can cause spattering or vessel pressurization.

    • Do NOT mix with mineral acid waste (HCl, H₂SO₄) if possible, as this complicates downstream incineration.[2]

  • Containerization:

    • Use a High-Density Polyethylene (HDPE) or Glass container.

    • Labeling: Apply a hazardous waste label.

      • Primary Constituent:[1][3][6] (R)-4-Methoxy-3-methyl-4-oxobutanoic acid.[1][2]

      • Hazard Checkboxes: Corrosive, Irritant.[2][5]

  • Bulking:

    • Pour the waste into the Non-Halogenated Organic Acid carboy.

    • If a specific "Organic Acid" stream does not exist in your lab, use the Non-Halogenated Solvent stream, provided the pH is not < 2.[1][2] If pH < 2, it must be neutralized or placed in a dedicated corrosive line.[2]

Protocol B: Spill Management (Immediate Action)

Scenario: A 100mL bottle drops and shatters.

  • Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double layer recommended), safety goggles, and a lab coat.[2] Ensure fume hood ventilation is active.

  • Containment:

    • Surround the spill with a universal absorbent or dry sand . Do not use combustible materials like sawdust, as the acid can react or dry out to create a flammable hazard.[2]

  • Neutralization (Optional but Recommended):

    • Sprinkle Sodium Bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃) over the spill.[1]

    • Observation: Watch for bubbling (CO₂ release). Continue adding slowly until bubbling ceases. This converts the acid to a safer sodium salt.

  • Collection:

    • Scoop the resulting paste/sludge into a wide-mouth jar.

    • Label as "Solid Hazardous Waste - Acid Contaminated Debris" .

  • Surface Decontamination:

    • Wipe the area with water, followed by a soap solution.[2] Dispose of wipes in the solid hazardous waste bin.

Protocol C: Large Scale / Stockpile Disposal

Scenario: Expired inventory (>1 Liters).

  • Do not bulk. Keep in original containers if they are intact.

  • Lab Pack: Place original containers into a larger shipping drum (Lab Pack) with vermiculite packing material.

  • Manifesting: List specifically as "Organic Acid, N.O.S. (Not Otherwise Specified)" or using the specific chemical name if required by the hauler.

Regulatory Compliance & Waste Codes

Strict adherence to the Resource Conservation and Recovery Act (RCRA) is mandatory.[1]

  • RCRA Status: This specific enantiomer is not P-listed or U-listed.[1] However, it is regulated based on Characteristics .[2]

  • EPA Waste Codes:

    • D002 (Corrosivity): Applicable if the waste is aqueous and has a pH ≤ 2.[7] Even if non-aqueous, many haulers classify liquid organic acids under D002 for safety.[2]

    • D001 (Ignitability): Check the flash point. If the specific formulation/mixture has a flash point < 60°C (140°F), it also carries the D001 code.[2]

  • Department of Transportation (DOT):

    • Likely classification for transport: Corrosive liquid, acidic, organic, n.o.s.[2] (UN 3265).

Final Disposition Method: The preferred industry standard for this waste is Fuel Blending/Incineration .[1] The high organic content allows it to be used as a fuel source in cement kilns, ensuring complete destruction of the chiral center and the ester functionality.[2]

References

  • PubChem. (2023).[1] 4-Methoxy-3-methyl-4-oxobutanoic acid Compound Summary. National Library of Medicine. [Link][1]

  • U.S. Environmental Protection Agency (EPA). (2023).[1] Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

  • Princeton University EHS. (2023).[1] Chemical Incompatibility Chart. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.